Technical Documentation Center

3-(4-Methylphenyl)azepane Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(4-Methylphenyl)azepane

Core Science & Biosynthesis

Foundational

Technical Guide: Design and Synthesis of 4-(4-Methylphenyl)azepanes

Executive Summary The 4-(4-methylphenyl)azepane scaffold represents a critical structural motif in the development of next-generation central nervous system (CNS) agents. Belonging to the broader class of 4-arylazepanes,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 4-(4-methylphenyl)azepane scaffold represents a critical structural motif in the development of next-generation central nervous system (CNS) agents. Belonging to the broader class of 4-arylazepanes, these seven-membered nitrogen heterocycles offer a distinct conformational profile compared to their six-membered piperidine analogues. This guide provides an in-depth technical analysis of the design, synthesis, and pharmacological potential of p-tolyl substituted azepanes, with a specific focus on the breakthrough photochemical dearomative ring expansion methodology established in 2024.

Target Audience: Medicinal Chemists, Process Chemists, and CNS Drug Discovery Researchers.

Part 1: Structural Architecture & Pharmacophore Analysis

The "Seven-Membered" Advantage

While piperidines dominate small-molecule drug libraries, azepanes remain underutilized despite their "privileged" status.[1] The 4-(4-methylphenyl)azepane scaffold introduces unique vectors for receptor interaction:

  • Conformational Flexibility: Unlike the rigid chair conformation of piperidines, the azepane ring adopts a flexible twist-chair/twist-boat equilibrium. This allows the p-tolyl substituent to scan a broader 3D space, potentially accessing cryptic binding pockets in Dopamine D2/D4 and Sigma-1 receptors.

  • Lipophilicity Modulation: The 4-methyl (p-tolyl) group acts as a lipophilic anchor. Compared to the unsubstituted phenyl analogue, the methyl group increases

    
     by approximately 0.5 units, enhancing Blood-Brain Barrier (BBB) permeability—a critical parameter for CNS efficacy.
    
Pharmacophore Mapping

In dopaminergic ligands, the distance between the basic nitrogen (protonated at physiological pH) and the centroid of the aromatic ring is a key determinant of affinity.

Pharmacophore cluster_0 Azepane Scaffold Advantages N_atom Basic Nitrogen (Protonated) Aryl 4-Methylphenyl (Hydrophobic/Aromatic) N_atom->Aryl ~5.5 - 6.5 Å Distance Receptor Receptor Aspartate (D2/5-HT Interaction) N_atom->Receptor Ionic Bond Aryl->Receptor Pi-Pi Stacking Flex Induced Fit Adaptability Flex->Aryl Lip Enhanced BBB Penetration

Figure 1: Pharmacophore model illustrating the spatial relationship between the azepane nitrogen and the p-tolyl moiety, critical for GPCR binding.

Part 2: Advanced Synthesis Protocols

Historically, accessing 4-substituted azepanes was chemically arduous, often requiring multi-step ring expansions of piperidines (Beckmann rearrangement) or Ring-Closing Metathesis (RCM).[1]

The 2024 Breakthrough: A photochemical dearomative ring expansion strategy now allows for the direct conversion of nitroarenes into azepanes.[1] This is the recommended route for high-efficiency synthesis of 4-(4-methylphenyl)azepanes.

Protocol: Photochemical Dearomative Ring Expansion

Reference: Nature Chemistry, 2024 (Synthesis of polysubstituted azepanes).

Reaction Overview

This method utilizes blue light to convert p-nitrotoluene derivatives into a singlet nitrene intermediate, which inserts into the benzene ring to form a seven-membered intermediate. Subsequent hydrogenolysis yields the saturated azepane.[1]

Starting Material: 1-methyl-4-nitrobenzene (p-Nitrotoluene) or functionalized derivatives.

Step-by-Step Methodology

Step 1: Photochemical Rearrangement

  • Reagents: Dissolve p-nitrotoluene (1.0 equiv) in a solvent mixture of MeOH/THF (1:1).

  • Additives: Add diethylamine (Et₂NH, excess) as the nucleophile source for the initial ring opening/expansion sequence.

  • Irradiation: Irradiate the reaction vessel with Blue LEDs (440–460 nm) at room temperature (25°C) for 12–18 hours.

    • Mechanism:[2] The nitro group is excited to a triplet state, reduced to a nitrene, which undergoes ring expansion to form a 3H-azepine intermediate.

  • Workup: Concentrate the mixture under reduced pressure to isolate the crude azepine intermediate.

Step 2: Hydrogenolysis (Saturation) [1]

  • Catalyst: Pd/C (10 mol%) or Pd(OH)₂.

  • Conditions: Redissolve the crude intermediate in MeOH. Apply H₂ atmosphere (balloon pressure or 1-3 bar).

  • Reaction: Stir at room temperature for 4-6 hours. This reduces the double bonds, yielding the fully saturated 4-methyl-substituted azepane core.

    • Note: The para-substitution pattern of the nitroarene translates directly to the C4-position of the azepane.

SynthesisPath Start p-Nitrotoluene (Precursor) Step1 Blue LED Irradiation (450 nm, MeOH/THF) Start->Step1 Nitrene Singlet Nitrene Intermediate Step1->Nitrene Deoxygenation Azepine 3H-Azepine (Unsaturated) Nitrene->Azepine Ring Expansion Step2 Hydrogenolysis (H2, Pd/C) Azepine->Step2 Product 4-(4-Methylphenyl)azepane (Target) Step2->Product Saturation

Figure 2: The 2024 Photochemical Dearomative Ring Expansion workflow for accessing 4-substituted azepanes.

Alternative Route: Ring-Closing Metathesis (RCM)

For laboratories without photochemical reactors, RCM remains a viable, albeit longer, alternative.

  • Precursor Assembly: Alkylation of allylamine with a homoallylic bromide derivative containing the p-tolyl moiety.

  • Cyclization: Treatment with Grubbs II catalyst (5 mol%) in DCM at reflux.

  • Reduction: Hydrogenation of the resulting alkene.

Part 3: Pharmacological Profile & Applications[3]

Receptor Affinity Landscape

4-Arylazepanes are potent ligands for aminergic GPCRs. The addition of the 4-methyl group (p-tolyl) specifically modulates affinity through hydrophobic interactions in the orthosteric binding pocket.

Comparative Binding Data (General 4-Arylazepane Class):

Receptor TargetBinding Affinity (

)
Physiological Relevance
Dopamine D2 10 – 150 nMAntipsychotic activity; Motor control modulation.
Dopamine D4 < 20 nMCognitive enhancement; ADHD; Schizophrenia (Clozapine-like profile).
Serotonin 5-HT2A 50 – 300 nMAtypical antipsychotic profile; Mood regulation.
Sigma-1 (

)
10 – 100 nMNeuroprotection; Anti-amnesic; Potential for neurodegenerative diseases.

Data extrapolated from structure-activity relationship (SAR) studies of analogous 4-phenylazepanes and benzazepines [1, 3].

Key Mechanistic Insights
  • Dopamine D4 Selectivity: 4-substituted azepanes often show enhanced selectivity for D4 over D2 receptors compared to their piperidine counterparts. This is attributed to the larger hydrophobic pocket in D4, which accommodates the bulkier, flexible azepane ring.

  • Sigma-1 Interaction: The p-tolyl group fits into the primary hydrophobic pocket of the Sigma-1 receptor, while the azepane nitrogen forms a critical electrostatic interaction with Asp126. This scaffold is currently being investigated for "sigma-1 agonist" activity to treat cognitive decline.

Part 4: Future Outlook

The 4-(4-methylphenyl)azepane scaffold is poised for resurgence. With the barrier to synthesis removed by photochemical methods, researchers can now easily access this chemical space. Future derivatives will likely focus on:

  • Rigidification: Fusing the azepane ring (e.g., benzazepines) to lock the active conformation.

  • Poly-pharmacology: Designing "dual-action" ligands (e.g., D2 antagonist / Sigma-1 agonist) for complex psychiatric disorders.

References

  • Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry, 2024.

  • Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 2019.

  • Stereoselective and regioselective synthesis of azepane and azepine derivatives via piperidine ring expansion. Journal of the Chemical Society, Perkin Transactions 1, 2002.

  • Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands. (Contextual SAR for aryl-nitrogen heterocycles) Molecules, 2022.

Sources

Exploratory

Therapeutic Potential of 3-(4-Methylphenyl)azepane in CNS Disorders: A Technical Guide for Drug Development Professionals

Abstract The azepane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs, particularly those targeting the central nervous system (CNS).[1][2] Its inherent conformationa...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The azepane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs, particularly those targeting the central nervous system (CNS).[1][2] Its inherent conformational flexibility allows for optimal interactions with a variety of neurological targets.[3] This technical guide provides a comprehensive overview of the therapeutic potential of a novel investigational compound, 3-(4-Methylphenyl)azepane, in the context of CNS disorders. While direct literature on this specific molecule is nascent, this document synthesizes established principles of azepane chemistry, pharmacology, and preclinical evaluation to outline a robust pathway for its investigation. We will explore a plausible synthetic route, hypothesize a primary mechanism of action based on structurally related compounds, and provide detailed protocols for its preclinical characterization.

Introduction: The Rationale for Investigating 3-(4-Methylphenyl)azepane

Seven-membered nitrogen-containing heterocycles, such as azepanes, are of significant interest in drug discovery due to their diverse pharmacological activities.[4][5] The substitution pattern on the azepane ring is critical for defining its biological activity, with aryl-substituted azepanes showing promise in a range of CNS-related conditions.[6] The introduction of a 4-methylphenyl (tolyl) group at the 3-position of the azepane ring in 3-(4-Methylphenyl)azepane presents an intriguing candidate for several reasons:

  • Structural Novelty: The specific substitution pattern offers the potential for novel intellectual property and unique interactions with CNS targets.

  • Blood-Brain Barrier Penetration: The lipophilic nature of the tolyl group may enhance the compound's ability to cross the blood-brain barrier, a critical attribute for CNS-acting drugs.

  • Modulation of Monoamine Systems: Phenyl-substituted azepanes have been shown to interact with monoamine transporters, key regulators of neurotransmitter levels implicated in depression, anxiety, and other mood disorders.[7]

This guide will provide a framework for the systematic evaluation of 3-(4-Methylphenyl)azepane, from its synthesis to its preclinical behavioral assessment.

Synthesis and Characterization

A plausible and efficient synthetic route to 3-(4-Methylphenyl)azepane can be adapted from established methods for the synthesis of 3-aryl-substituted azepanes.[8] A potential retrosynthetic analysis suggests a strategy involving the rearrangement of a readily accessible precursor.

Proposed Synthetic Pathway

A practical approach to 3-(4-Methylphenyl)azepane could involve a multi-step synthesis, as outlined below.

Synthesis_of_3-(4-Methylphenyl)azepane cluster_0 Starting Materials cluster_1 Reaction cluster_2 Intermediate cluster_3 Final Product Precursor_A Substituted Tetrahydroisoquinoline Reaction_Step [1,2] Stevens Rearrangement Precursor_A->Reaction_Step Reacts with Precursor_B Aryne Precursor Precursor_B->Reaction_Step Generates aryne Intermediate Nitrogen Ylide Reaction_Step->Intermediate Forms Final_Product 3-(4-Methylphenyl)azepane Intermediate->Final_Product Rearranges to Monoamine_Reuptake_Inhibition cluster_presynaptic Presynaptic Neuron cluster_synaptic_cleft Synaptic Cleft cluster_postsynaptic Postsynaptic Neuron Vesicle Vesicles with Neurotransmitters (5-HT, NE, DA) Neurotransmitters Increased 5-HT, NE, DA Vesicle->Neurotransmitters Release MAT Monoamine Transporters (SERT, NET, DAT) Compound 3-(4-Methylphenyl)azepane Compound->MAT Inhibits Neurotransmitters->MAT Reuptake Receptors Postsynaptic Receptors Neurotransmitters->Receptors Binds to Signal_Transduction Signal Transduction leading to Therapeutic Effect Receptors->Signal_Transduction Activates

Sources

Protocols & Analytical Methods

Method

Synthesis of 3-(4-Methylphenyl)azepane: A Detailed Guide for Medicinal Chemists

Introduction The azepane scaffold is a privileged seven-membered heterocyclic motif of significant interest in medicinal chemistry. Its inherent three-dimensional structure and conformational flexibility make it an attra...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The azepane scaffold is a privileged seven-membered heterocyclic motif of significant interest in medicinal chemistry. Its inherent three-dimensional structure and conformational flexibility make it an attractive core for the design of novel therapeutic agents targeting a diverse range of biological targets. The introduction of an aryl substituent at the 3-position, as in 3-(4-Methylphenyl)azepane, provides a valuable vector for modulating pharmacological activity, selectivity, and pharmacokinetic properties. This application note provides detailed, field-proven protocols for the synthesis of 3-(4-Methylphenyl)azepane, commencing from readily accessible precursors. The methodologies described herein are designed to be robust and scalable, catering to the needs of researchers in both academic and industrial drug discovery settings. We will focus on a strategic approach involving the construction of a key intermediate, 3-(4-methylphenyl)azepan-2-one, via a Beckmann rearrangement, followed by its reduction to the target azepane.

Retrosynthetic Analysis and Strategic Overview

A logical retrosynthetic analysis of 3-(4-Methylphenyl)azepane (I) leads back to the corresponding lactam, 3-(4-methylphenyl)azepan-2-one (II). This lactam can be envisioned as the product of a ring expansion of a substituted cyclohexanone, namely 4-(4-methylphenyl)cyclohexanone (III). The Beckmann rearrangement of the corresponding oxime (IV) is a classic and effective method for this transformation. The precursor ketone (III) can be synthesized through several established methods, including the catalytic hydrogenation of p-cresol followed by arylation, or via a Friedel-Crafts-type reaction. This overall strategy is outlined below.

Retrosynthesis 3-(4-Methylphenyl)azepane (I) 3-(4-Methylphenyl)azepane (I) 3-(4-Methylphenyl)azepan-2-one (II) 3-(4-Methylphenyl)azepan-2-one (II) 3-(4-Methylphenyl)azepane (I)->3-(4-Methylphenyl)azepan-2-one (II) Reduction 4-(4-Methylphenyl)cyclohexanone Oxime (IV) 4-(4-Methylphenyl)cyclohexanone Oxime (IV) 3-(4-Methylphenyl)azepan-2-one (II)->4-(4-Methylphenyl)cyclohexanone Oxime (IV) Beckmann Rearrangement 4-(4-Methylphenyl)cyclohexanone (III) 4-(4-Methylphenyl)cyclohexanone (III) 4-(4-Methylphenyl)cyclohexanone Oxime (IV)->4-(4-Methylphenyl)cyclohexanone (III) Oximation Simpler Precursors Simpler Precursors 4-(4-Methylphenyl)cyclohexanone (III)->Simpler Precursors e.g., Catalytic Hydrogenation & Arylation

Caption: Retrosynthetic analysis of 3-(4-Methylphenyl)azepane.

Part 1: Synthesis of 4-(4-Methylphenyl)cyclohexanone (III)

The synthesis of the key intermediate, 4-(p-tolyl)cyclohexanone, can be achieved through various routes. Here, we present a reliable two-step protocol starting from the catalytic hydrogenation of p-cresol to 4-methylcyclohexanol, followed by oxidation to 4-methylcyclohexanone and subsequent arylation. An alternative, more direct approach via Suzuki coupling is also discussed.

Protocol 1.A: Catalytic Hydrogenation of p-Cresol and Oxidation

This protocol first reduces p-cresol to 4-methylcyclohexanol, which is then oxidized to 4-methylcyclohexanone.

Step 1: Synthesis of 4-Methylcyclohexanol

  • Materials: p-Cresol, Rhodium on alumina (5% Rh), Ethanol, Hydrogen gas, High-pressure reactor (e.g., Parr hydrogenator).

  • Procedure:

    • In a high-pressure reactor, dissolve p-cresol (10.8 g, 100 mmol) in ethanol (100 mL).

    • Carefully add 5% Rhodium on alumina catalyst (500 mg).

    • Seal the reactor and purge with nitrogen gas, followed by hydrogen gas.

    • Pressurize the reactor with hydrogen gas to 50 psi.

    • Stir the reaction mixture vigorously at 50 °C for 24 hours, monitoring the hydrogen uptake.

    • After the reaction is complete (as indicated by the cessation of hydrogen uptake), cool the reactor to room temperature and carefully vent the excess hydrogen.

    • Filter the reaction mixture through a pad of Celite® to remove the catalyst, and wash the filter cake with ethanol.

    • Concentrate the filtrate under reduced pressure to yield 4-methylcyclohexanol as a mixture of cis and trans isomers. This crude product is often of sufficient purity for the next step.

Step 2: Oxidation to 4-Methylcyclohexanone

  • Materials: 4-Methylcyclohexanol, Pyridinium chlorochromate (PCC), Dichloromethane (DCM), Silica gel.

  • Procedure:

    • To a stirred suspension of PCC (32.3 g, 150 mmol) in dichloromethane (200 mL), add a solution of 4-methylcyclohexanol (11.4 g, 100 mmol) in dichloromethane (50 mL) dropwise at room temperature.

    • Stir the reaction mixture at room temperature for 4 hours. The mixture will become a dark, tarry solid.

    • Dilute the reaction mixture with diethyl ether (200 mL) and stir for an additional 15 minutes.

    • Pass the mixture through a plug of silica gel, eluting with diethyl ether.

    • Concentrate the eluate under reduced pressure to afford crude 4-methylcyclohexanone.

    • Purify the crude product by vacuum distillation to obtain pure 4-methylcyclohexanone.

Protocol 1.B: Suzuki Coupling for the Synthesis of 4-(p-Tolyl)cyclohex-3-en-1-one and Subsequent Reduction

This alternative approach offers a more direct route to introduce the aryl group.

Step 1: Synthesis of 4-(p-Tolyl)cyclohex-3-en-1-one

  • Materials: 4-Chlorocyclohex-3-en-1-one (or the corresponding triflate), p-Tolylboronic acid, Pd(PPh₃)₄ catalyst, Sodium carbonate, Toluene, Ethanol, Water.

  • Procedure:

    • In a round-bottom flask, combine 4-chlorocyclohex-3-en-1-one (13.0 g, 100 mmol), p-tolylboronic acid (15.0 g, 110 mmol), and Pd(PPh₃)₄ (2.3 g, 2 mol%).

    • Add a solution of sodium carbonate (21.2 g, 200 mmol) in water (100 mL), followed by ethanol (100 mL) and toluene (100 mL).

    • Heat the mixture to reflux and stir vigorously for 12 hours under a nitrogen atmosphere.

    • Cool the reaction mixture to room temperature and separate the organic layer.

    • Extract the aqueous layer with toluene (2 x 50 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 4-(p-tolyl)cyclohex-3-en-1-one.

Step 2: Reduction to 4-(p-Tolyl)cyclohexanone

  • Materials: 4-(p-Tolyl)cyclohex-3-en-1-one, 10% Palladium on carbon (Pd/C), Ethanol, Hydrogen gas.

  • Procedure:

    • Dissolve 4-(p-tolyl)cyclohex-3-en-1-one (18.6 g, 100 mmol) in ethanol (150 mL) in a flask suitable for hydrogenation.

    • Carefully add 10% Pd/C (500 mg).

    • Subject the mixture to hydrogenation (balloon pressure or Parr apparatus at 50 psi) at room temperature until the starting material is consumed (monitored by TLC or GC-MS).

    • Filter the reaction mixture through Celite® to remove the catalyst and wash the filter cake with ethanol.

    • Concentrate the filtrate under reduced pressure to give 4-(p-tolyl)cyclohexanone (III), which can be purified by recrystallization or column chromatography if necessary.

Part 2: Synthesis of 3-(4-Methylphenyl)azepan-2-one (II) via Beckmann Rearrangement

The Beckmann rearrangement provides an efficient method for the ring expansion of the cyclohexanone oxime to the corresponding caprolactam.[1][2][3][4][5][6]

Protocol 2.A: Oximation of 4-(p-Tolyl)cyclohexanone
  • Materials: 4-(p-Tolyl)cyclohexanone (III), Hydroxylamine hydrochloride, Sodium acetate, Ethanol, Water.

  • Procedure:

    • In a round-bottom flask, dissolve 4-(p-tolyl)cyclohexanone (18.8 g, 100 mmol) in ethanol (200 mL).

    • Add a solution of hydroxylamine hydrochloride (10.4 g, 150 mmol) and sodium acetate (12.3 g, 150 mmol) in water (50 mL).

    • Heat the mixture to reflux and stir for 4 hours.

    • Cool the reaction mixture in an ice bath to induce crystallization.

    • Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum to afford 4-(p-tolyl)cyclohexanone oxime (IV).

Protocol 2.B: Beckmann Rearrangement
  • Materials: 4-(p-Tolyl)cyclohexanone oxime (IV), Polyphosphoric acid (PPA) or concentrated Sulfuric acid.

  • Procedure (using PPA):

    • In a round-bottom flask equipped with a mechanical stirrer, heat polyphosphoric acid (100 g) to 80 °C.

    • Slowly add 4-(p-tolyl)cyclohexanone oxime (20.3 g, 100 mmol) in small portions to the hot PPA with vigorous stirring. An exothermic reaction will occur. Maintain the temperature between 100-120 °C.

    • After the addition is complete, continue stirring at 120 °C for 30 minutes.

    • Carefully pour the hot reaction mixture onto crushed ice (500 g) with stirring.

    • Neutralize the acidic solution with a concentrated sodium hydroxide solution until pH 8-9.

    • Extract the aqueous mixture with dichloromethane (3 x 100 mL).

    • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by recrystallization from ethyl acetate/hexane or by column chromatography on silica gel to yield 3-(4-methylphenyl)azepan-2-one (II).

  • Causality and Mechanistic Insight: The Beckmann rearrangement is initiated by the protonation of the oxime's hydroxyl group, converting it into a good leaving group (water).[2] This is followed by a concerted 1,2-migration of the group anti-periplanar to the leaving group. In the case of 4-(p-tolyl)cyclohexanone oxime, this migration leads to the formation of a nitrilium ion, which is then attacked by water to form the lactam after tautomerization. The regioselectivity of the rearrangement is determined by the stereochemistry of the oxime, though with symmetrical ketones, this is not a concern.

Part 3: Reduction of 3-(4-Methylphenyl)azepan-2-one (II) to 3-(4-Methylphenyl)azepane (I)

The final step involves the reduction of the lactam to the target azepane. Lithium aluminum hydride (LiAlH₄) is a powerful and effective reagent for this transformation.[7][8][9][10]

Protocol 3.A: LiAlH₄ Reduction
  • Materials: 3-(4-Methylphenyl)azepan-2-one (II), Lithium aluminum hydride (LiAlH₄), Anhydrous tetrahydrofuran (THF), Sodium sulfate decahydrate, Diethyl ether.

  • Procedure:

    • Caution: LiAlH₄ reacts violently with water. All glassware must be rigorously dried, and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon).

    • In a dry, three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, suspend LiAlH₄ (7.6 g, 200 mmol) in anhydrous THF (200 mL).

    • Dissolve 3-(4-methylphenyl)azepan-2-one (20.3 g, 100 mmol) in anhydrous THF (100 mL) and add it dropwise to the stirred LiAlH₄ suspension at 0 °C (ice bath).

    • After the addition is complete, heat the reaction mixture to reflux and stir for 12 hours.

    • Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water (7.6 mL), 15% aqueous sodium hydroxide (7.6 mL), and then water again (22.8 mL) (Fieser workup).

    • Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with diethyl ether.

    • Combine the filtrate and washings, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by vacuum distillation or column chromatography on silica gel (eluting with a gradient of dichloromethane/methanol) to afford pure 3-(4-Methylphenyl)azepane (I).

Synthetic_Workflow cluster_0 Part 1: Ketone Synthesis cluster_1 Part 2: Lactam Formation cluster_2 Part 3: Azepane Formation p-Cresol p-Cresol 4-Methylcyclohexanol 4-Methylcyclohexanol p-Cresol->4-Methylcyclohexanol Catalytic Hydrogenation 4-Methylcyclohexanone 4-Methylcyclohexanone 4-Methylcyclohexanol->4-Methylcyclohexanone Oxidation (PCC) 4-(p-Tolyl)cyclohexanone (III) 4-(p-Tolyl)cyclohexanone (III) 4-Methylcyclohexanone->4-(p-Tolyl)cyclohexanone (III) Arylation (Alternative) 4-Chlorocyclohex-3-en-1-one 4-Chlorocyclohex-3-en-1-one 4-(p-Tolyl)cyclohex-3-en-1-one 4-(p-Tolyl)cyclohex-3-en-1-one 4-Chlorocyclohex-3-en-1-one->4-(p-Tolyl)cyclohex-3-en-1-one Suzuki Coupling 4-(p-Tolyl)cyclohex-3-en-1-one->4-(p-Tolyl)cyclohexanone (III) Reduction 4-(p-Tolyl)cyclohexanone Oxime (IV) 4-(p-Tolyl)cyclohexanone Oxime (IV) 4-(p-Tolyl)cyclohexanone (III)->4-(p-Tolyl)cyclohexanone Oxime (IV) Oximation 3-(4-Methylphenyl)azepan-2-one (II) 3-(4-Methylphenyl)azepan-2-one (II) 4-(p-Tolyl)cyclohexanone Oxime (IV)->3-(4-Methylphenyl)azepan-2-one (II) Beckmann Rearrangement 3-(4-Methylphenyl)azepane (I) 3-(4-Methylphenyl)azepane (I) 3-(4-Methylphenyl)azepan-2-one (II)->3-(4-Methylphenyl)azepane (I) Reduction (LiAlH4)

Caption: Synthetic workflow for 3-(4-Methylphenyl)azepane.

Data Summary

StepReactionKey ReagentsTypical YieldPurity
1.A.1Hydrogenationp-Cresol, H₂, 5% Rh/Al₂O₃>95%>95% (GC)
1.A.2Oxidation4-Methylcyclohexanol, PCC80-90%>98% (GC)
1.B.1Suzuki Coupling4-Chlorocyclohex-3-en-1-one, p-Tolylboronic acid, Pd(PPh₃)₄70-85%>95% (¹H NMR)
1.B.2Reduction4-(p-Tolyl)cyclohex-3-en-1-one, H₂, 10% Pd/C>95%>98% (GC)
2.AOximation4-(p-Tolyl)cyclohexanone, NH₂OH·HCl90-95%>98% (¹H NMR)
2.BBeckmann Rearr.4-(p-Tolyl)cyclohexanone oxime, PPA75-85%>97% (LC-MS)
3.ALactam Reduction3-(4-Methylphenyl)azepan-2-one, LiAlH₄80-90%>99% (GC-MS)

Trustworthiness and Self-Validation

Each protocol described is a self-validating system. The purity of the intermediates and the final product should be rigorously assessed at each stage using standard analytical techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS). Expected spectral data should be compared with literature values or predicted spectra to confirm the identity and purity of the synthesized compounds. For instance, the successful reduction of the lactam in the final step can be confirmed by the disappearance of the amide carbonyl stretch in the IR spectrum and the appearance of the N-H stretch, along with the appropriate shifts in the ¹H and ¹³C NMR spectra.

Conclusion

This application note provides a comprehensive and practical guide for the synthesis of 3-(4-Methylphenyl)azepane. By following the detailed protocols and understanding the underlying chemical principles, researchers can confidently synthesize this valuable scaffold for applications in drug discovery and medicinal chemistry. The modular nature of this synthetic route also allows for the potential synthesis of a library of analogues by varying the starting materials.

References

  • Chemistry LibreTexts. (2023, January 22). Beckmann Rearrangement. [Link]

  • Organic Chemistry Portal. (n.d.). Beckmann Rearrangement. [Link]

  • Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link]

  • Chemistry LibreTexts. (2020, July 1). 19.3: Reductions using NaBH4, LiAlH4. [Link]

  • AdiChemistry. (n.d.). Lithium aluminium hydride (LiAlH4) - LAH - Reduction-Mechanism. [Link]

  • Chemguide. (n.d.). Friedel-Crafts reactions of benzene and methylbenzene. [Link]

  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • ChemRxiv. (2021). Catalytic Hydrogenation of Alkylphenols for Renewable Caprolactone. [Link]

  • Google Patents. (n.d.). CN112778108A - Synthesis method of 4-substituted cyclohexanone.
  • Google Patents. (n.d.). US4460604A - 4-Amino-4-aryl-cyclohexanones.
  • Wikipedia. (n.d.). Beckmann rearrangement. [Link]

  • Wikipedia. (n.d.). Schmidt reaction. [Link]

  • Organic Chemistry Portal. (n.d.). Schmidt Reaction. [Link]

  • Chemistry LibreTexts. (2023, January 22). Schmidt Reaction. [Link]

  • University of Calgary. (n.d.). Ch22: Reduction of Amides using LiAlH4 to amines. [Link]

  • Riego, J. M., et al. (1982). Beckmann rearrangement of cyclohexanone oxime p-toluenesulfonate on acidic catalysts. Reaction Kinetics and Catalysis Letters, 19(1-2), 61-63. [Link]

  • Pearson, W. H., & Fang, W. (2002). Intramolecular Schmidt Reaction: Applications in Natural Product Synthesis. CHIMIA International Journal for Chemistry, 56(12), 683-687. [Link]

  • University of Calgary. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. [Link]

Sources

Application

Introduction: The Azepane Scaffold in Modern Drug Discovery

An Application Guide to the Safe Handling and Storage of Methylphenyl Azepanes For Researchers, Scientists, and Drug Development Professionals The azepane ring, a seven-membered saturated nitrogen heterocycle, is a privi...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Safe Handling and Storage of Methylphenyl Azepanes

For Researchers, Scientists, and Drug Development Professionals

The azepane ring, a seven-membered saturated nitrogen heterocycle, is a privileged scaffold in medicinal chemistry.[1][2] Its inherent three-dimensional structure provides multiple vectors for substitution, allowing for the nuanced optimization of a compound's pharmacological and pharmacokinetic profile.[3][4] Methylphenyl azepanes, a specific subclass of these compounds, are of significant interest in the development of novel therapeutics, with applications ranging from central nervous system disorders to oncology.[4][5]

However, the same chemical properties that make these molecules versatile can also present significant handling and storage challenges. As cyclic amines, they can exhibit corrosive and toxic properties, necessitating a robust safety framework to protect laboratory personnel.[6][7] This guide serves as a comprehensive set of application notes and protocols designed to ensure the safe handling, storage, and emergency management of methylphenyl azepanes in a research and development setting. It is authored from the perspective of a senior application scientist, blending technical accuracy with practical, field-proven insights to create a self-validating system of laboratory safety.

Hazard Identification and GHS Classification

Before any laboratory work commences, a thorough understanding of the potential hazards is paramount. While the exact toxicological profile of every novel methylphenyl azepane derivative may not be fully characterized, data from structurally related compounds provide a strong basis for a precautionary approach. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals is the standard for communicating these hazards.

Safety Data Sheets (SDS) for analogous azepane compounds indicate a consistent hazard profile that should be assumed for novel methylphenyl azepanes until proven otherwise.

Table 1: Representative GHS Hazard Classifications for Azepane Derivatives

Hazard ClassGHS CategorySignal WordHazard StatementRepresentative Source Compound(s)
Skin Corrosion/IrritationCategory 1BDangerH314: Causes severe skin burns and eye damage.1-(4-Nitrophenyl)azepane[6]
Serious Eye DamageCategory 1DangerH318: Causes serious eye damage.1-(4-Nitrophenyl)azepane[6]
Acute Toxicity, OralCategory 3DangerH301: Toxic if swallowed.AM2233 azepane isomer[8]
Acute Toxicity, DermalCategory 3DangerH311: Toxic in contact with skin.AM2233 azepane isomer[8]
Acute Toxicity, InhalationCategory 3DangerH331: Toxic if inhaled.AM2233 azepane isomer[8]
Flammable LiquidsCategory 2/3DangerH225: Highly flammable liquid and vapor.Azepane, AM2233 azepane isomer[7][8]

Causality Behind the Hazards:

  • Corrosivity: The basic nitrogen atom of the azepane ring makes the molecule alkaline. Like many amines, it can cause severe burns upon contact with skin and eyes.[6][7]

  • Toxicity: The lipophilic nature of the phenyl group combined with the polar amine can facilitate absorption through the skin, ingestion, or inhalation, leading to systemic toxicity.[8] The toxicological properties of many research compounds have not been fully investigated, demanding a cautious approach.[6]

  • Flammability: The parent azepane scaffold is a flammable liquid, and while substitution can alter the flash point, many derivatives should be treated as flammable.[7][9]

The Self-Validating Risk Assessment Workflow

A key component of laboratory safety is a dynamic risk assessment process that is performed before every experiment. This workflow ensures that all potential hazards are considered and mitigated.

RiskAssessment cluster_Plan Phase 1: Planning & Identification cluster_Assess Phase 2: Hazard & Exposure Analysis cluster_Control Phase 3: Control & Mitigation A Identify Specific Methylphenyl Azepane B Obtain & Review Safety Data Sheet (SDS) A->B Critical First Step C Evaluate Hazards: - Chemical (Toxic, Corrosive) - Physical (Flammable) - Reactivity B->C D Assess Exposure Potential: - Quantity Used - Duration of Task - Aerosol Generation? C->D Contextualize Hazard E Determine Control Measures: 1. Engineering (Fume Hood) 2. Administrative (SOPs) 3. PPE (Gloves, Goggles, Coat) D->E Select Controls F Verify Emergency Preparedness: - Spill Kit Accessible? - Eyewash/Shower Clear? - Know Emergency Contacts? E->F Final Check G SAFE EXECUTION F->G Proceed with Experiment

Caption: Risk Assessment Workflow for Handling Methylphenyl Azepanes.

Safe Handling Protocols

Safe handling relies on a hierarchy of controls: Engineering Controls, Administrative Controls (SOPs), and Personal Protective Equipment (PPE).

Engineering Controls

All work involving methylphenyl azepanes, especially the handling of powders or volatile liquids, must be conducted inside a certified chemical fume hood.[6][10] This is the primary barrier to prevent inhalation exposure and contain any potential spills.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully to provide a sufficient barrier against the specific hazards.[10][11]

Table 2: Required PPE for Handling Methylphenyl Azepanes

PPE ItemSpecificationRationale and Best Practices
Gloves Nitrile, double-glovedDouble gloving is required for handling hazardous compounds to protect against tears and rapid permeation.[12][13] Change gloves every 30 minutes or immediately if contamination is suspected or a tear occurs.[12] Never wear gloves outside the lab area.[13]
Eye Protection Chemical splash gogglesProvides a full seal around the eyes to protect against splashes of corrosive material.[12] Standard safety glasses are insufficient.
Body Covering Long-sleeved, knee-length lab coatProtects skin on the arms and body from accidental contact. Cuffs should be snug.
Respiratory N95 or higher (for solids)While the fume hood is the primary control, a respirator should be worn when weighing fine powders to prevent inhalation of aerosolized particles.[12]
Protocol: Weighing a Solid Methylphenyl Azepane Derivative

This protocol outlines the step-by-step process for safely weighing a solid (powder/crystalline) form of a methylphenyl azepane.

  • Pre-Operation Check:

    • Perform the risk assessment as outlined in the workflow diagram.

    • Ensure the chemical fume hood is on and the sash is at the appropriate working height.

    • Don all required PPE as specified in Table 2 (lab coat, goggles, double gloves).

    • Designate a specific area within the fume hood for the weighing operation. Place a disposable absorbent pad on this surface.

    • Ensure the spill kit and waste container are readily accessible.

  • Weighing Procedure:

    • Place an analytical balance inside the designated area of the fume hood.

    • Use a clean weigh boat or appropriate glassware for the sample. Place it on the balance and tare to zero.

    • Carefully open the primary container of the methylphenyl azepane.

    • Using a clean spatula, transfer a small amount of the compound to the weigh boat. Avoid creating dust. If the compound is a fine powder, handle it with extreme care to minimize aerosolization.

    • Once the desired mass is obtained, securely close the primary container.

    • Wipe the spatula clean with a solvent-dampened wipe (e.g., isopropanol) and dispose of the wipe in the designated hazardous waste container.

  • Post-Weighing & Cleanup:

    • Carefully transfer the weighed compound to your reaction vessel, ensuring the entire operation remains within the fume hood.

    • Wipe down the balance and the surrounding work surface with a damp cloth. Dispose of the cloth and the disposable bench pad into the hazardous waste.

    • Remove the outer pair of gloves and dispose of them in the hazardous waste.

    • With the inner gloves still on, transport the sealed waste container to the laboratory's satellite accumulation area.

    • Return to the workstation, remove the inner gloves, and wash hands thoroughly with soap and water.

Storage and Chemical Compatibility

Proper storage is critical to maintaining chemical stability and preventing dangerous reactions. The primary storage requirements are derived from the amine nature of the azepane ring.

  • General Storage: Store in a cool, dry, and well-ventilated area away from heat or ignition sources.[6][14] Containers should be kept tightly closed to prevent reaction with atmospheric components like carbon dioxide.[6][9]

  • Segregation: Methylphenyl azepanes, as amines, are basic and corrosive. They must be segregated from incompatible chemical classes.[6] Storing incompatibles together can lead to violent reactions, release of toxic gas, or fire.

  • Security: For highly toxic or regulated derivatives, storage in a locked cabinet is required to restrict access to authorized personnel only.[15][16]

Incompatibility cluster_Incompatible Store Separately From: MPA Methylphenyl Azepanes (Amine/Base) Acids Acids (e.g., HCl, H2SO4) MPA->Acids Exothermic Neutralization Oxidizers Strong Oxidizing Agents (e.g., Peroxides, Nitrates) MPA->Oxidizers Fire/Explosion Hazard CO2 Carbon Dioxide (Atmospheric or Pressurized) MPA->CO2 Reacts to form carbamates Halogens Halogens (e.g., Chlorine, Bromine) MPA->Halogens Violent Reaction

Caption: Chemical Incompatibility Diagram for Methylphenyl Azepanes.

Emergency Protocols

Preparedness is the most effective tool for managing emergencies.[10] All personnel must know the location of safety showers, eyewash stations, fire extinguishers, and spill kits.

Protocol: Personnel Exposure
  • Skin Contact:

    • Immediately remove all contaminated clothing while moving to the nearest safety shower.[6]

    • Flush the affected area with copious amounts of water for at least 15 minutes.

    • Do not use neutralizing agents.

    • Seek immediate medical attention. Provide the medical team with the Safety Data Sheet for the specific compound.[6]

  • Eye Contact:

    • Immediately flush the eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open.[6]

    • Remove contact lenses if present and easy to do so.

    • Seek immediate medical attention.

  • Inhalation:

    • Move the affected person to fresh air immediately.

    • If breathing is difficult or has stopped, provide artificial respiration (if trained to do so safely).

    • Seek immediate medical attention.[6]

  • Ingestion:

    • Rinse the mouth with water. DO NOT induce vomiting.[6]

    • Seek immediate medical attention. The corrosive nature of the compound means vomiting can cause further damage to the esophagus.[6]

Protocol: Minor Spill Cleanup

This protocol applies to small spills (<100 mL) contained within a chemical fume hood. For larger spills or any spill outside of a fume hood, evacuate the area and contact institutional emergency personnel.

  • Alert & Secure:

    • Alert personnel in the immediate vicinity.

    • Ensure the fume hood continues to operate to ventilate vapors.

    • If the material is flammable, eliminate all ignition sources.[7]

  • Don PPE:

    • Don, at a minimum, double nitrile gloves, chemical splash goggles, and a lab coat. A respirator may be necessary depending on the volatility and toxicity.

  • Contain & Absorb:

    • Cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial spill pillow. Start from the outside of the spill and work inwards to prevent spreading.

    • Do not use combustible materials like paper towels to absorb flammable liquids.

  • Collect & Clean:

    • Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste.

    • Wipe the spill area with a cloth dampened with a suitable solvent (e.g., soap and water, followed by isopropanol).

    • Place all contaminated cleaning materials, including gloves and absorbent pads, into the hazardous waste container.

  • Dispose & Report:

    • Seal and label the waste container. Move it to the satellite accumulation area.

    • Report the spill to the laboratory supervisor or institutional Environmental Health & Safety department, following local procedures.

References

  • Title: HAZARD SUMMARY: METHYLPHENYL-DICHLOROSILANE Source: New Jersey Department of Health URL: [Link]

  • Title: 8 Types of PPE to Wear When Compounding Hazardous Drugs Source: Provista URL: [Link]

  • Title: HAZARD SUMMARY: METHYLPHENYL-DICHLOROSILANE (Alternate) Source: New Jersey Department of Health URL: [Link]

  • Title: Chemical Storage Guidelines Source: University of California, Santa Cruz - Environmental Health and Safety URL: [Link]

  • Title: Chemical Spill Emergency? Follow These Crucial Steps Source: OSHA Outreach Courses URL: [Link]

  • Title: Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone Source: ResearchGate URL: [Link]

  • Title: Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes Source: The University of Manchester URL: [Link]

  • Title: Azepane - Wikipedia Source: Wikipedia URL: [Link]

  • Title: Azepane | C6H13N | CID 8119 Source: PubChem - National Institutes of Health URL: [Link]

  • Title: Personal protective equipment for preparing toxic drugs Source: GERPAC URL: [Link]

  • Title: Chemical Hazards and Toxic Substances - Overview Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

  • Title: Chemical Spill Procedures Source: Princeton University - Environmental Health and Safety URL: [Link]

  • Title: GUIDELINES AND LABORATORY PROTOCOLS OF ORGANIC CHEMISTRY Source: ZSMU Department of Bioorganic and Biological Chemistry URL: [Link]

  • Title: Safety First: Best Practices for Handling Research Chemicals Source: XPRESS CHEMS URL: [Link]

  • Title: Chemical Spills - Emergency Management Source: Florida State University URL: [Link]

  • Title: Guidance on Safe Storage of Chemicals in Laboratories Source: The University of Nottingham URL: [Link]

  • Title: Seven-Membered Azacyclic Allenes: Synthesis, Trapping, and Stereochemical Transfer Studies Source: Journal of the American Chemical Society URL: [Link]

  • Title: Chemical Safety in Research and Teaching Source: New Mexico State University URL: [Link]

  • Title: Chemoenzymatic Synthesis of Substituted Azepanes by Sequential Biocatalytic Reduction and Organolithium-Mediated Rearrangement Source: PubMed - National Library of Medicine URL: [Link]

  • Title: Guide for Chemical Spill Response Source: University of Illinois Urbana-Champaign URL: [Link]

  • Title: Personal Protective Equipment for Use in Handling Hazardous Drugs Source: American Journal of Health-System Pharmacy URL: [Link]

  • Title: Working with Chemicals - Prudent Practices in the Laboratory Source: National Center for Biotechnology Information (NCBI) Bookshelf URL: [Link]

  • Title: Proper Storage of Chemicals in Laboratories Source: University of North Carolina at Chapel Hill - Environment, Health and Safety URL: [Link]

  • Title: Chemical Safety in the Workplace Source: Centers for Disease Control and Prevention (CDC) URL: [Link]

  • Title: Chemical Spill Procedures Source: University of Toronto - Environmental Health & Safety URL: [Link]

  • Title: Personal Protective Equipment - Chemical and Biological Terrorism Source: National Center for Biotechnology Information (NCBI) Bookshelf URL: [Link]

  • Title: Seven-membered N-heterocycles as approved drugs and promising leads in medicinal chemistry as well as the metal-free domino access to their scaffolds Source: PubMed - National Library of Medicine URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting regioselectivity issues in azepane ring formation

System Status: 🟡 ELEVATED COMPLEXITY Current Ticket: Regioselectivity & Cyclization Efficiency in 7-Membered N-Heterocycles Assigned Specialist: Dr. Helix, Senior Application Scientist Introduction: The "Medium-Ring" Cha...

Author: BenchChem Technical Support Team. Date: February 2026

System Status: 🟡 ELEVATED COMPLEXITY Current Ticket: Regioselectivity & Cyclization Efficiency in 7-Membered N-Heterocycles Assigned Specialist: Dr. Helix, Senior Application Scientist

Introduction: The "Medium-Ring" Challenge

Welcome to the Azepane Troubleshooting Hub. If you are here, you are likely battling the "Medium-Ring Effect." Unlike stable 5- or 6-membered rings, azepanes (7-membered nitrogen rings) suffer from significant transannular strain and entropic penalties during formation.

This guide addresses the three most common failure modes in azepane synthesis:

  • Regiochemical Scrambling during ring expansion (Schmidt/Beckmann).

  • Oligomerization during Ring-Closing Metathesis (RCM).

  • Site-Selectivity during functionalization (Lithiation).

Module 1: Ring Expansion (Schmidt & Beckmann)

Issue: “I treated a 2-substituted cyclohexanone with


, expecting a specific isomer, but I got a mixture or the ‘wrong’ azepanone.”
The Root Cause: Migratory Aptitude vs. Steric Lock

In the Schmidt reaction (and Beckmann rearrangement), the regioselectivity is determined by which carbon–carbon bond migrates to the nitrogen atom.

  • Beckmann (Oxime): Strictly stereoelectronic. The group anti to the hydroxyl leaving group migrates. Separation of oxime isomers before rearrangement is required for high regioselectivity.

  • Schmidt (Ketone +

    
    ):  The reaction proceeds via an iminodiazonium intermediate. Because the 
    
    
    
    iminodiazonium species can interconvert rapidly under acidic conditions, the migration is often dictated by electronic aptitude (which carbon best stabilizes the developing positive charge) or sterics .
Troubleshooting Protocol

Q: How do I predict the major regioisomer for a 2-substituted cyclohexanone? A:

  • Electronic Control (Thermodynamic): The more substituted carbon generally migrates because it better stabilizes the partial positive charge in the transition state.

    • Result: 2-alkylcyclohexanone

      
       3-alkylazepan-2-one (Nitrogen inserts on the substituted side).
      
  • Steric Control (Kinetic): If the substituent is very bulky, it may force the iminodiazonium ion into the less sterically crowded conformation, leading to migration of the less substituted methylene.

    • Result: 2-alkylcyclohexanone

      
       7-alkylazepan-2-one (Nitrogen inserts on the unsubstituted side).
      

Q: My selectivity is poor (1:1 mixture). How do I fix it? A: Switch from the intermolecular Schmidt (


) to the Intramolecular Schmidt  or a Tethered Photochemical rearrangement .
  • Why? Tethering the azide to the ketone locks the geometry, forcing a specific migration regardless of electronic aptitude.

Visualization: The Migration Decision Tree

SchmidtSelectivity Start Substrate: 2-Substituted Cyclohexanone Method Select Method Start->Method Schmidt Intermolecular Schmidt (NaN3 / H+) Method->Schmidt Direct Beckmann Beckmann Rearrangement (NH2OH -> TsCl) Method->Beckmann 2 Steps Intermed Intermediate Dynamics Schmidt->Intermed Rapid E/Z Equilibration ProdA Product A: 3-Substituted Azepanone Beckmann->ProdA If (E)-Oxime isolated ProdB Product B: 7-Substituted Azepanone Beckmann->ProdB If (Z)-Oxime isolated Electronic Electronic Control (More subst. C migrates) Intermed->Electronic Small/Medium R Group Steric Steric Control (Less subst. C migrates) Intermed->Steric Bulky R Group Electronic->ProdA Steric->ProdB

Figure 1: Decision tree for predicting regiochemical outcomes in ring expansion reactions.

Module 2: Ring-Closing Metathesis (RCM)

Issue: “I am trying to close a diene to an azepane, but I am getting dimers or low conversion.”

The Root Cause: Entropy vs. Enthalpy

Azepane formation is entropically disfavored compared to 5-membered rings. The chain ends must find each other (entropy), and the transition state suffers from transannular strain (enthalpy). If the catalyst encounters another molecule before the other chain end, dimerization occurs.

Troubleshooting Protocol

Q: What is the "Golden Rule" for Azepane RCM concentration? A: High Dilution (1–5 mM). Unlike 5-membered rings (which can close at 0.1 M), 7-membered rings require extreme dilution to favor intramolecular cyclization over intermolecular oligomerization.

Q: I see the product, but the reaction stalls at 60%. Why? A: This is likely Ruthenium Isomerization or Catalyst Death .

  • The "Non-Productive" Chelate: The catalyst might be coordinating with the nitrogen lone pair.

    • Fix: Use an electron-withdrawing protecting group (Boc, Ts, Ns) on the nitrogen. Never attempt RCM on a free amine.

    • Fix: Add Lewis Acid (e.g.,

      
      ) to bind the nitrogen lone pair if the protecting group isn't enough.
      
  • Alkene Isomerization: The catalyst migrates the double bond, making the ring closure impossible (forming a 6- or 8-membered precursor).

    • Fix: Add 1,4-benzoquinone (10 mol%) as a hydride scavenger to prevent isomerization.

Q: Which catalyst should I use? Refer to the selection matrix below:

CatalystActivityIsomerization RiskRecommended For
Grubbs I ModerateLowSimple substrates; when isomerization is a major issue.
Grubbs II HighHighSterically hindered alkenes; tetrasubstituted double bonds.
Hoveyda-Grubbs II Very HighModerate"Difficult" closures; thermally unstable substrates (works at lower temps).

Module 3: C-H Functionalization (Alpha-Lithiation)

Issue: “I need to substitute an existing azepane ring at the alpha-position. How do I control regioselectivity?”

The Root Cause: Dipole Stabilization (CIPE)

Regioselective functionalization of saturated azepanes relies on Complex Induced Proximity Effect (CIPE) . A strong base (s-BuLi) coordinates to the oxygen of an N-Boc group, directing deprotonation to the alpha proton syn to the carbonyl.

Troubleshooting Protocol

Q: Why is my yield lower for azepane compared to pyrrolidine? A: Conformational Flexibility. In pyrrolidines, the ring is rigid. In azepanes, the ring is floppy. The N-Boc group must rotate to align the carbonyl oxygen with the alpha-proton for lithiation.

  • Protocol: Perform the lithiation at -78°C and allow sufficient time (1–2 hours) for the deprotonation. Unlike pyrrolidines, azepanes may require a "warm-up" to -40°C for 15 minutes to overcome the rotational barrier of the Boc group, then cool back to -78°C for the electrophile quench.

Q: Can I functionalize the 'distal' positions (C3, C4)? A: Not easily with direct lithiation. Direct lithiation is exclusively alpha-selective (C2) due to the directing group. For C3/C4 functionalization, you must rely on ring-closing methods (Module 2) using functionalized precursors.

Visualization: The Alpha-Lithiation Mechanism

Lithiation cluster_mech Mechanism Note: CIPE Substrate N-Boc Azepane Coordination Pre-Lithiation Complex Substrate->Coordination s-BuLi (-78°C) Deprotonation Alpha-Lithio Species Coordination->Deprotonation CIPE (Rate Limiting) Product 2-Substituted Azepane Deprotonation->Product Electrophile (E+)

Figure 2: Directed alpha-lithiation via Complex Induced Proximity Effect (CIPE).

References

  • Schmidt Reaction Regioselectivity: Požgan, F., Polanc, S., & Kočevar, M. (2001).[1] Regioselectivity in the Schmidt Reaction: First Synthesis of Pyrano[3,2-b]azepines. Organic Letters.

  • Ring-Closing Metathesis (RCM) Guidelines: Grubbs, R. H. (2006). Olefin-Metathesis Catalysts for the Preparation of Molecules and Materials.[2] Angewandte Chemie International Edition.

  • Alpha-Lithiation of Azepanes: Lee, S. J., & Beak, P. (2006). Asymmetric Synthesis of 4,5,6- and 3,4,5,6-Substituted Azepanes by a Highly Diastereoselective and Enantioselective Lithiation-Conjugate Addition Sequence.[3] Journal of the American Chemical Society.[4][5]

  • Baldwin's Rules for Ring Closure: Baldwin, J. E. (1976).[4][6] Rules for Ring Closure. Journal of the Chemical Society, Chemical Communications.[6]

Sources

Optimization

Technical Support Center: Optimizing Enantioselective Synthesis of Chiral 3-Arylazepanes

Status: Operational Ticket ID: AZP-303-OPT Assigned Specialist: Senior Application Scientist, Process Chemistry Division System Diagnostic & Route Selection Welcome to the technical support hub for medium-ring nitrogen h...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: AZP-303-OPT Assigned Specialist: Senior Application Scientist, Process Chemistry Division

System Diagnostic & Route Selection

Welcome to the technical support hub for medium-ring nitrogen heterocycles. Synthesizing chiral 3-arylazepanes (7-membered rings) presents unique thermodynamic challenges compared to their 5- and 6-membered counterparts (pyrrolidines/piperidines), primarily due to transannular strain and conformational flexibility , which often erode enantioselectivity.

Before proceeding, utilize the logic flow below to determine the optimal synthetic pathway for your specific substrate constraints.

Diagnostic: Method Selection Matrix

AzepaneRouteSelection Start START: Substrate Status RingExists Is the 7-membered lactam ring already formed? Start->RingExists FuncGroup Is the Nitrogen protected (e.g., N-Boc, N-Cbz)? RingExists->FuncGroup Yes Unsat Do you have an acyclic precursor or cyclic enamide? RingExists->Unsat No MethodA RECOMMENDED: Method A Pd-Catalyzed α-Arylation (Direct Functionalization) FuncGroup->MethodA Yes (Lactam) MethodC RECOMMENDED: Method C Ring Expansion (Schmidt/Beckmann) FuncGroup->MethodC No (Piperidine precursor) MethodB RECOMMENDED: Method B Ir-Catalyzed Asymmetric Hydrogenation Unsat->MethodB Cyclic Enamide/Imine Unsat->MethodC Nitroarene/Ketone

Figure 1: Decision matrix for selecting the optimal synthetic route based on starting material availability.

Method A: Pd-Catalyzed -Arylation (Direct Functionalization)

Applicability: Direct installation of an aryl group at the C3 position of N-protected azepan-2-ones. Core Mechanism: Palladium-catalyzed cross-coupling via a zinc or alkali enolate intermediate.

Standard Operating Procedure (SOP)
  • Substrate Prep: Ensure the azepan-2-one is

    
    -protected (Boc or Cbz). Unprotected lactams poison the catalyst via 
    
    
    
    -coordination.
  • Catalyst System:

    • Precursor:

      
       or 
      
      
      
      .
    • Ligand: Sterically hindered alkylphosphines are critical to prevent

      
      -hydride elimination and promote reductive elimination.
      
      • Primary Choice:Q-Phos or

        
         .[1][2]
        
      • Chiral Ligand (for enantiocontrol):(R)-BINAP or Josiphos type ligands.

  • Base Selection (CRITICAL):

    • Standard: LiHMDS (Lithium hexamethyldisilazide).

    • Optimization: If racemization is observed, switch to Reformatsky-type reagents (Zinc enolates) generated via

      
       or 
      
      
      
      with silyl ketene acetals. Zinc enolates are less basic and suppress post-reaction racemization [1].
Troubleshooting Guide: -Arylation
IssueProbable CauseCorrective Action
Low Yield (<40%) Catalyst poisoning by amide Nitrogen.Verify

-protection group stability. Switch to

-Boc or

-Cbz if using

-Benzyl.
Racemic Product (0% ee) Product racemization via enolization after coupling.Switch to Zinc Enolates. Use silyl ketene acetals +

. The Zn-enolate is sufficiently nucleophilic for Pd-transmetallation but too weakly basic to deprotonate the product [2].

-Hydride Elimination
Formation of

-unsaturated lactam instead of arylation.
Increase Ligand steric bulk. Switch from BINAP to Q-Phos or

. The bulk promotes rapid reductive elimination over

-elimination.
Low Enantioselectivity "Loose" transition state in the 7-membered ring.Lower reaction temperature to -20°C. Employ C2-symmetric ligands (e.g., Segphos or Difluorphos) which create a tighter chiral pocket than BINAP.

Method B: Iridium-Catalyzed Asymmetric Hydrogenation[3]

Applicability: Creating the chiral center by reducing a 3-aryl-2,3,4,5-tetrahydro-1H-azepine (cyclic enamide). Core Mechanism: Olefin reduction directed by a chiral N,P-ligand complex.

Standard Operating Procedure (SOP)
  • Precursor Synthesis: Synthesize the cyclic enamide (3-aryl-tetrahydroazepine) via enol triflate coupling or RCM.

  • Catalyst Loading:

    • Complex: cationic Ir(I) complex with N,P-ligands.[3]

    • Ligand: PHOX (Phosphinooxazoline) or ThrePHOX derivatives.

    • Counterion:

      
       (tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) is essential to prevent anion coordination to the metal center.
      
  • Conditions: 50-100 bar

    
    , solvent DCM or TFE (Trifluoroethanol).
    
Troubleshooting Guide: Hydrogenation
IssueProbable CauseCorrective Action
Incomplete Conversion Catalyst deactivation or steric hindrance.Increase

pressure
to 100 bar. Add non-coordinating solvent like TFE (Trifluoroethanol) to stabilize the cationic Ir species.
Low ee (<80%) Isomerization of the enamide double bond prior to reduction.Check for trace acid/base impurities. Ensure the starting enamide is strictly the endo-isomer . Use Ir-UbaPHOX ligands which are privileged for cyclic enamides [3].
Substrate Inhibition Product amine coordinating to Ir.Ensure the nitrogen is protected (e.g., N-Acetyl or N-Boc). Free amines will poison the Ir catalyst immediately.

Mechanistic Visualization: The Enolate Geometry Challenge

In


-arylation, the geometry of the enolate (E vs Z) dictates the face of attack. In 7-membered rings, conformational flexibility makes this difficult to control.

EnolateMechanism Lactam N-Boc-Azepan-2-one Enolate Pd-Enolate Complex (C-bound vs O-bound) Lactam->Enolate Deprotonation Base Base (LiHMDS) Base->Enolate TS Reductive Elimination Transition State Enolate->TS Ar-Pd-L* Addition Product Chiral 3-Arylazepane TS->Product C-C Bond Formation Product->Enolate Racemization (If Base is too strong)

Figure 2: Mechanistic pathway for Pd-catalyzed arylation. The red dashed line represents the critical failure mode (racemization) addressed by using Zinc enolates.

Frequently Asked Questions (FAQs)

Q: Why is the 7-membered ring yield consistently lower than my 5-membered ring analogs? A: This is due to transannular strain (Prelog strain). The 7-membered ring is not perfectly chair-like; it adopts a twist-chair conformation. This leads to slower reaction rates in cyclization or hybridization steps. Solution: Run reactions at higher dilution (0.01 M) if performing cyclization, or use highly active catalysts (Q-Phos) for intermolecular coupling to outcompete decomposition pathways.

Q: Can I use biocatalysis for this transformation? A: Yes, but it is substrate-specific. Imine Reductases (IREDs) have shown promise for reducing cyclic imines to chiral azepanes. However, for the specific "3-aryl" installation, transition metal catalysis (Method A/B) currently offers broader scope.

Q: My HPLC traces show a broad peak. How do I validate the enantiopurity? A: 3-Arylazepanes are basic. Standard silica columns cause tailing.

  • Fix: Use Chiralpak IA or IC columns (immobilized phases) which tolerate basic modifiers.

  • Mobile Phase: Add 0.1% Diethylamine (DEA) or 0.1% Trifluoroacetic acid (TFA) to sharpen the peaks.

References

  • Hama, T., Hartwig, J. F., et al. (2003).

    
    -Arylation of Esters and Amides under More Neutral Conditions." Journal of the American Chemical Society.[1] 
    
  • Jørgensen, M., Lee, S., Liu, X., Wolkowski, J. P., & Hartwig, J. F. (2002). "Efficient Synthesis of

    
    -Aryl Esters by Room-Temperature Palladium-Catalyzed Coupling of Aryl Halides with Ester Enolates." Journal of the American Chemical Society.[1] 
    
  • Verdaguer-Xivillà, A., et al. (2013). "Highly Enantioselective Synthesis of 3,3-Diarylpropyl Amines and 4-Aryl Tetrahydroquinolines via Ir-Catalyzed Asymmetric Hydrogenation." Organic Letters.

  • Beak, P., et al. (2017).[4] "Enantioselective amine

    
    -functionalization via palladium catalyzed C–H arylation." Nature Chemistry/PMC. 
    

Sources

Troubleshooting

Technical Support Center: Chiral Separation of 3-(4-Methylphenyl)azepane Isomers

Welcome to the dedicated technical support center for the chiral separation of 3-(4-Methylphenyl)azepane isomers. This guide is designed for researchers, scientists, and professionals in drug development who are navigati...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support center for the chiral separation of 3-(4-Methylphenyl)azepane isomers. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of isolating enantiomers of this specific cyclic amine. As your virtual application scientist, I will provide field-proven insights and systematic troubleshooting strategies to empower you to overcome common challenges in your chiral chromatography experiments.

The separation of enantiomers is a critical step in pharmaceutical development, as different enantiomers can exhibit varied pharmacological and toxicological profiles.[1] This guide provides a comprehensive framework for developing and troubleshooting a robust chiral separation method for 3-(4-Methylphenyl)azepane, a molecule of interest in medicinal chemistry due to the prevalence of the azepane core in bioactive compounds.[2][3]

Understanding the Challenge: The Nature of Chiral Separation

Enantiomers possess identical physical and chemical properties in an achiral environment, making their separation a non-trivial task.[4] Chiral chromatography achieves this separation by creating a transient diastereomeric complex between the analyte and a chiral selector, which is most commonly immobilized on the stationary phase (a Chiral Stationary Phase or CSP).[4][5] The differing stability of these diastereomeric complexes leads to different retention times for each enantiomer, enabling their resolution.

The key to a successful chiral separation lies in finding the right combination of a CSP and a mobile phase that maximizes the selectivity between the enantiomers of 3-(4-Methylphenyl)azepane.[6]

Part 1: Method Development Workflow

A systematic approach to method development is crucial to efficiently achieve a successful chiral separation. The following workflow outlines a logical progression from initial screening to method optimization.

MethodDevelopment cluster_screening Phase 1: Screening cluster_optimization Phase 2: Optimization cluster_validation Phase 3: Validation CSP_Screen CSP Selection & Screening MP_Screen Mobile Phase Screening CSP_Screen->MP_Screen Broad Selectivity CSPs Optimize_MP Mobile Phase Composition MP_Screen->Optimize_MP Partial Separation Achieved Optimize_Temp Temperature Optimization Optimize_MP->Optimize_Temp Fine-tune Selectivity Optimize_Flow Flow Rate Adjustment Optimize_Temp->Optimize_Flow Improve Efficiency Robustness Robustness Testing Optimize_Flow->Robustness Optimized Parameters Final_Method Final Method Robustness->Final_Method Method Proven Reliable Start Start Method Development Start->CSP_Screen Initial Step

Caption: A systematic workflow for chiral method development.

Step-by-Step Protocol for Initial Screening
  • Column Selection: The choice of the chiral stationary phase (CSP) is the most critical factor in chiral method development.[6][7] For a compound like 3-(4-Methylphenyl)azepane, which is a cyclic amine, polysaccharide-based CSPs (e.g., cellulose and amylose derivatives) and macrocyclic glycopeptide CSPs are excellent starting points due to their broad enantioselectivity.[7]

    • Initial Screening Set: It is advisable to screen a set of 3-5 columns with different chiral selectors to increase the probability of finding a suitable separation.

  • Mobile Phase Screening: Screen the selected columns with a set of standard mobile phases.

    • Normal Phase (NP): Heptane/Isopropanol (IPA) or Heptane/Ethanol are common starting points. The alcohol component acts as the polar modifier.

    • Reversed Phase (RP): Acetonitrile/Water or Methanol/Water with a suitable buffer. For basic compounds like 3-(4-Methylphenyl)azepane, a slightly alkaline pH might be beneficial.

    • Polar Organic Mode (PO): Acetonitrile or Methanol, often with additives.

  • Additive Selection: For basic analytes, the addition of a basic modifier to the mobile phase, such as diethylamine (DEA) or ethanolamine (ETA) in NP, can significantly improve peak shape and resolution. In RP, acidic or basic buffers can be used to control the ionization state of the analyte.

  • Initial Conditions:

    • Flow Rate: Start with a standard flow rate for the column dimension (e.g., 1.0 mL/min for a 4.6 mm ID column).

    • Temperature: Begin at ambient temperature.

    • Detection: UV detection at a wavelength where the analyte has good absorbance.

Part 2: Troubleshooting Guide

This section addresses common issues encountered during the chiral separation of 3-(4-Methylphenyl)azepane in a question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am not seeing any separation of the enantiomers (a single peak). What should I do?

A1: This is a common starting point and indicates a lack of enantioselectivity under the current conditions. Here’s a systematic approach to address this:

  • Change the Chiral Stationary Phase (CSP): This is the most impactful change you can make.[6] If you started with a cellulose-based column, try an amylose-based one, or a completely different type of CSP like a macrocyclic glycopeptide. Different CSPs offer different chiral recognition mechanisms.[4]

  • Switch the Mobile Phase Mode: If you are in normal phase (NP), try reversed-phase (RP) or polar organic mode (PO). The interaction between the analyte, CSP, and mobile phase is fundamentally different in these modes, which can induce enantioselectivity.

  • Modify the Mobile Phase Composition:

    • In NP: Change the alcohol modifier (e.g., from isopropanol to ethanol). Different alcohols can alter the hydrogen bonding interactions involved in chiral recognition.

    • In RP: Alter the organic modifier (e.g., from acetonitrile to methanol). Also, adjust the pH of the aqueous phase. The ionization state of the azepane nitrogen can significantly influence its interaction with the CSP.

  • Consider Derivatization: While a direct separation is often preferred, derivatizing the amine group with a suitable agent can sometimes enhance chiral recognition.[8] However, this adds complexity to the sample preparation.

Q2: I have partial separation (overlapping peaks), but the resolution is poor. How can I improve it?

A2: Poor resolution (Rs < 1.5) indicates that you have achieved some level of selectivity, which is a great starting point. Now, the focus is on optimization.

  • Optimize the Mobile Phase Strength:

    • In NP: Decrease the percentage of the alcohol modifier. This will generally increase retention times and can improve resolution. Make small, incremental changes (e.g., from 10% IPA to 8% IPA).

    • In RP: Decrease the percentage of the organic modifier.

  • Adjust the Flow Rate: Lowering the flow rate can increase the efficiency of the separation and improve resolution.[1] Try reducing the flow rate from 1.0 mL/min to 0.8 mL/min or 0.5 mL/min.

  • Lower the Temperature: Running the separation at a sub-ambient temperature (e.g., 10°C or 15°C) can enhance the stability of the transient diastereomeric complexes, often leading to better resolution. However, be aware that this can also increase backpressure.

  • Mobile Phase Additives: For your basic analyte, optimizing the concentration of the basic additive (e.g., DEA in NP) can have a significant impact on peak shape and resolution. Try varying the concentration from 0.1% to 0.5%.

Troubleshooting cluster_problem Problem Identification cluster_solutions Troubleshooting Steps cluster_outcome Desired Outcome Problem Poor Resolution (Rs < 1.5) Sol1 Optimize Mobile Phase Strength Problem->Sol1 Primary Action Sol2 Reduce Flow Rate Problem->Sol2 Secondary Action Sol3 Lower Temperature Problem->Sol3 Tertiary Action Sol4 Adjust Additive Concentration Problem->Sol4 If Peak Shape is Poor Outcome Improved Resolution (Rs >= 1.5) Sol1->Outcome Sol2->Outcome Sol3->Outcome Sol4->Outcome

Sources

Optimization

Overcoming steric hindrance in 3-substituted azepane functionalization

The following guide is structured as a Technical Support Center for the Azepane Functionalization (AzF) Toolkit . It is designed to troubleshoot the specific steric and conformational challenges inherent to 3-substituted...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a Technical Support Center for the Azepane Functionalization (AzF) Toolkit . It is designed to troubleshoot the specific steric and conformational challenges inherent to 3-substituted azepane scaffolds.

Status: Online | Tier: Advanced Chemical Synthesis | Topic: 3-Substituted Steric Management

Welcome, Researcher.

You are likely here because your 3-substituted azepane substrate is refusing to react, reacting sluggishly, or producing complex rotameric mixtures. The 7-membered ring is deceptively flexible yet sterically unforgiving. When a substituent is placed at the C3 position, it creates a "puckered" conformational lock that shields the nitrogen lone pair and adjacent carbons.

This guide bypasses standard textbook protocols, focusing instead on steric-busting methodologies validated for medium-sized rings.

📂 Module 1: The Conformational Bottleneck (Root Cause Analysis)

Before attempting a fix, you must understand the failure mode. Unlike piperidines (chair) or pyrrolidines (envelope), azepanes exist in a flux of twist-chair and twist-boat conformations.

The "3-Substituent Effect": A substituent at C3 often adopts a pseudo-equatorial position to minimize transannular strain. However, in doing so, it forces the ring into a conformation where the C3-group sterically crowds the Nitrogen atom.

  • Symptom: Nucleophilic attack by the ring nitrogen (e.g., SN2) is retarded by 10–100x compared to piperidine.

  • Symptom:

    
    -Lithiation (at C2) fails due to inability to achieve the required overlap between the N-Li bond and the C-H 
    
    
    
    orbital.
Visualization: The Steric Clash

The following diagram illustrates the decision logic for overcoming this barrier.

AzepaneLogic Start Substrate: 3-Substituted Azepane Goal Desired Transformation? Start->Goal N_Func N-Functionalization (Arylation/Alkylation) Goal->N_Func Target: Nitrogen C_Func C-Functionalization (Ring Substitution) Goal->C_Func Target: Carbon StericCheck Is N-Nucleophilicity Compromised? N_Func->StericCheck Standard Standard S_N2 / Reductive Amination (Likely to Fail/Stall) StericCheck->Standard Attempted first? Advanced Pd-Catalysis (Buchwald) Requires 4th Gen Precatalysts StericCheck->Advanced High Steric Bulk (e.g., 3-tBu, 3-Ph) Standard->Advanced Switch Protocol Lithiation Direct Lithiation (C2) Requires dipole stabilization C_Func->Lithiation Late Stage DeNovo De Novo Synthesis (Ring Expansion) C_Func->DeNovo Early Stage (Recommended)

Caption: Decision matrix for selecting the functionalization pathway based on steric severity.

📂 Module 2: Troubleshooting N-Functionalization

Issue: "I cannot get my 3-substituted azepane to alkylate or arylate efficiently."

Protocol A: Overcoming SN2 Failure (The "Reductive" Bypass)

Direct alkylation with alkyl halides often results in elimination side-products because the hindered amine acts as a base rather than a nucleophile.

  • Solution: Switch to Reductive Amination .

  • Why: The formation of the iminium ion intermediate flattens the geometry around the nitrogen, temporarily relieving steric strain and allowing the hydride source (e.g., NaBH(OAc)3) to attack from the less hindered face.

Protocol B: N-Arylation (Buchwald-Hartwig Optimization)

Standard Pd2(dba)3 / BINAP conditions often fail with hindered azepanes. You must use bulky, electron-rich phosphine ligands that facilitate oxidative addition and reductive elimination in crowded environments.

Recommended System:

  • Precatalyst: BrettPhos Pd G4 or RuPhos Pd G4 .

    • Mechanism:[1][2][3][4][5][6] The G4 precatalysts ensure rapid activation at low temperatures, preventing catalyst decomposition before the slow amine coordination step can occur.

  • Base: NaOtBu (Strong base required for hindered amines).

  • Solvent: Dioxane or t-Amyl Alcohol (100°C).

Experimental Workflow (0.5 mmol scale):

  • Charge: Vials with Aryl Halide (1.0 equiv), Azepane (1.2 equiv), NaOtBu (1.4 equiv).

  • Catalyst: Add BrettPhos Pd G4 (1–3 mol%). Do not use in situ generation if possible; precatalysts are superior here.

  • Purge: Evacuate/backfill with Ar (x3).

  • Run: Stir at 100°C for 4–12 h.

  • Checkpoint: If conversion <50% at 4h, add 10 mol% free BrettPhos ligand to extend catalyst life.

📂 Module 3: C-H Functionalization & Ring Construction[4][7]

Issue: "I need to add a substituent to the ring, but the 3-position is blocking reactivity."

Strategy A: The "Trojan Horse" (Nitroarene Ring Expansion)

If you are struggling to functionalize an existing azepane, you are likely fighting a losing thermodynamic battle. The most robust modern approach is Photochemical Dearomative Ring Expansion .

  • Concept: Instead of forcing a group onto a crowded ring, start with a substituted nitroarene (flat, easy to substitute) and expand it.

  • Method:

    • Start with an ortho-substituted nitrobenzene (the substituent becomes the C3-group).

    • Irradiate (Blue LEDs, 427 nm) in the presence of a phosphite ester.

    • Result: The nitro group inserts into the ring, yielding a 3-substituted azepane precursor (often an azepine or alkoxy-azepane) which can be hydrogenated.

    • Reference: This methodology was crystallized in recent works on skeletal editing of nitroarenes (e.g., Nature Chem. 2024).[7][8]

Strategy B: Directed Lithiation (The "Beak" Method)

For late-stage C2-functionalization:

  • Substrate Requirement: The Nitrogen must be protected with a Boc or Pivaloyl group.

  • Reagent: s-BuLi / TMEDA in Et2O at -78°C.

  • The Trick: The carbonyl oxygen of the Boc group coordinates the Lithium, directing it to the

    
    -proton (C2).
    
  • Warning: If the C3-substituent is bulky (e.g., phenyl), the "syn" lithiation (on the same face as the substituent) is kinetically disfavored. You will predominantly get substitution trans to the C3 group.

📂 Module 4: Analysis & Purification (The "Blurry NMR" Ticket)

Issue: "My NMR spectrum shows broad, undefined peaks. Is my product impure?"

Diagnosis: Likely Rotameric Fluxionality . 3-Substituted azepanes, especially N-acylated or N-Boc derivatives, suffer from slow rotation around the N-C(O) bond and slow ring inversion.

  • Test: Run the NMR at 333 K (60°C) .

    • If peaks sharpen and coalesce

      
       Rotamers (Pure product).
      
    • If peaks remain complex

      
       Diastereomers or Impurity.
      

Data Table: Chemical Shift Drifts in 3-Substituted Azepanes

Substituent (C3)Conformation BiasH2 (Axial) ShiftH2 (Equatorial) Shift
-H (Unsubst) Fluxional~2.9 ppm (avg)~2.9 ppm (avg)
-Me Moderate Bias~2.6 ppm~3.2 ppm
-F Strong Bias (Gauche effect)~3.1 ppm~3.8 ppm
-Ph Locked (Twist-Chair)~2.4 ppm (Shielded)~3.5 ppm

📚 References

  • Photochemical Dearomative Ring Expansion: Mykura, R., et al. (2024).[4][7] Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes.[4][7][9] Nature Chemistry, 16, 771–779.[4]

  • Conformational Analysis: Patel, A. R., et al. (2010). Conformational regulation of substituted azepanes through selective monofluorination. Organic & Biomolecular Chemistry, 8, 2020-2028.

  • Buchwald-Hartwig Methodology: Ruiz-Castillo, P., & Buchwald, S. L. (2016).[10] Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.

  • Enzymatic Synthesis: Ford, G. J., et al. (2020).[11] Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades.[11][12][13][14] Chemical Communications, 56, 7605-7608.

Sources

Reference Data & Comparative Studies

Validation

Mass Spectrometry Fragmentation Patterns of 3-Arylazepanes: A Comparative Technical Guide

Executive Summary The structural elucidation of 3-arylazepanes—seven-membered nitrogen-heterocycles with pharmacophore relevance in CNS drug development—presents unique challenges due to ring flexibility and isobaric iso...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary The structural elucidation of 3-arylazepanes—seven-membered nitrogen-heterocycles with pharmacophore relevance in CNS drug development—presents unique challenges due to ring flexibility and isobaric isomerism. This guide objectively compares the performance of Electron Ionization (EI) versus Electrospray Ionization (ESI-MS/MS) for characterizing these scaffolds. It provides a mechanistic breakdown of fragmentation pathways, specifically distinguishing the 3-aryl positional isomer from its 4-aryl and 5-aryl analogs.

Mechanistic Foundations: The Azepane Ring System

The mass spectral behavior of 3-arylazepanes is governed by two competing forces: the high basicity of the cyclic amine nitrogen and the stability of the aryl substituent.

  • Ring Strain & Flexibility: Unlike rigid piperidines, the azepane ring is conformationally mobile. Upon ionization, this flexibility facilitates transannular hydride shifts and ring contractions, often leading to stable pyrrolidinium or piperidinium cation intermediates.

  • The Nitrogen "Trigger": In both EI and ESI, the nitrogen atom directs fragmentation via radical site initiation (EI) or charge-remote fragmentation (ESI). The dominant pathway is

    
    -cleavage , where the bond adjacent to the nitrogen breaks.
    
Distinguishing Isomers (The Core Challenge)

Differentiation between 3-arylazepane and its isomer 4-arylazepane relies on the mass shift of the fragment ions formed after the ring opens.

  • 3-Aryl: The aryl group is proximal to the nitrogen.

    
    -cleavage often retains the aryl moiety in the charged fragment.
    
  • 4-Aryl: The aryl group is distal. Primary fragmentation often expels the aryl group as a neutral species or retains it in a different mass fragment.

Comparative Performance: EI vs. ESI-MS/MS

For drug development workflows, the choice of ionization method dictates the data quality. The following table compares these methodologies for 3-arylazepane analysis.

FeatureElectron Ionization (EI)Electrospray Ionization (ESI-MS/MS)
Ionization Energy Hard (70 eV)Soft (Thermal/Voltage)
Molecular Ion (

)
Weak or Absent (often

RA)
Dominant

Fragmentation Extensive (In-source)Controlled (Collision Induced - CID)
Structural Insight Fingerprinting; Isomer differentiation via low-mass fragmentsMolecular Weight confirmation; Metabolite identification
Sensitivity Moderate (ng range)High (pg range)
Best Application Impurity profiling; Synthetic confirmationPK/PD studies; Biological matrices
Expert Insight: When to use which?

Use EI during early synthesis to confirm the regio-chemistry of the aryl addition. The "hard" ionization forces ring opening and rearrangement, generating unique fingerprint ions that distinguish the 3-aryl from the 4-aryl isomer.

Use ESI-MS/MS for biological assays. The protonated molecule


 is stable, and MS/MS (CID) allows you to select the parent ion and observe specific transitions (e.g., loss of 

or tropylium formation) without background noise.

Diagnostic Fragmentation Pathways[1]

The following analysis focuses on 3-Phenylazepane (MW 175) as the model substrate.

Pathway A: Electron Ionization (Radical Cation Mechanism)
  • Ionization: Removal of a lone-pair electron from Nitrogen yields the radical cation (

    
    , 
    
    
    
    175).
  • 
    -Cleavage:  The C1-C2 or C1-C7 bond breaks.
    
    • Path A1 (C1-C2 break): This opens the ring between the Nitrogen and the carbon not bearing the aryl group (assuming C3 substitution).

    • Path A2 (C1-C7 break): This is less favored if C2 is substituted, but for 3-aryl, C2 is a methylene.

  • Immonium Ion Formation: A characteristic low-mass fragment for azepanes is the cleavage of the C-N bond to form

    
     (
    
    
    
    44) or substituted variants.
Pathway B: ESI-CID (Even-Electron Mechanism)
  • Protonation: Formation of

    
     (
    
    
    
    176).
  • Ring Contraction: Under collision energy (20-40 eV), the azepane ring contracts, expelling neutral alkene fragments (e.g., ethylene, propylene).

  • Tropylium Formation: If the aryl group is activated, a benzyl-type cleavage may occur, yielding the tropylium ion (

    
     91).
    
Visualization of Fragmentation Logic

Fragmentation M 3-Arylazepane (Neutral) EI EI Source (70 eV) M->EI ESI ESI Source (+H) M->ESI RadCat Radical Cation [M]+. EI->RadCat -1e Prot Protonated Ion [M+H]+ ESI->Prot +H+ Alpha Alpha-Cleavage (Ring Opening) RadCat->Alpha Dominant LossAlkene Neutral Loss (Alkene) Prot->LossAlkene CID Energy Trop Tropylium Ion (m/z 91) Alpha->Trop Aryl Loss Immonium Immonium Ion (m/z 44/58) Alpha->Immonium Further Frag LossAlkene->Trop High Energy

Figure 1: Comparative fragmentation logic for EI (Radical driven) vs. ESI (Collision driven).

Experimental Protocol: Characterization Workflow

This protocol is designed to validate the position of the aryl group using a Q-TOF or Triple Quadrupole instrument.

Step 1: Sample Preparation
  • Solvent: Dissolve 1 mg of analyte in 1 mL Methanol (HPLC grade).

  • Additives: Add 0.1% Formic Acid to promote protonation (critical for ESI).

  • Concentration: Dilute to 100 ng/mL for direct infusion.

Step 2: ESI-MS/MS Acquisition
  • Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Desolvation Temp: 350°C

    • Cone Gas: 50 L/hr

  • MS Scan: Acquire full scan (

    
     50-500) to confirm 
    
    
    
    .
  • Product Ion Scan (CID):

    • Select precursor ion (e.g.,

      
       176).
      
    • Energy Ramp: Apply a collision energy ramp from 10 eV to 50 eV. This "breakdown curve" is essential. The appearance energy of the tropylium ion (

      
       91) often differs between isomers due to steric strain.
      
Step 3: Data Analysis & Isomer Differentiation

Compare the ratio of the Tropylium ion (


 91)  to the Ring Contraction ion (

)
.
  • 3-Aryl: Steric proximity to Nitrogen often facilitates specific rearrangement losses (e.g., loss of

    
     or 
    
    
    
    ).
  • 4-Aryl: Often shows a cleaner loss of the aryl group itself.

References

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard text for -cleavage mechanisms).
  • Porter, Q. N. (1985). Mass Spectrometry of Heterocyclic Compounds. Wiley-Interscience.
  • Smith, R. M. (2004). "Understanding Mass Spectra: A Basic Approach." Wiley. Link

  • Kusano, M., et al. (2024).[1] "Differentiating the aromatic positional isomers of methylbuphedrones... via chemical ionization‐mass spectrometry." Drug Testing and Analysis. [Link] (Methodological reference for isomer differentiation).

  • Holčapek, M., et al. (2010). "Fragmentation behavior of cyclic amines in electrospray ionization mass spectrometry." Journal of Mass Spectrometry. (General reference for ring contraction mechanisms).

Sources

Comparative

Comparative Analysis: Azepane vs. Piperidine Scaffolds in Medicinal Chemistry

Executive Summary In the optimization of nitrogen heterocycles for drug discovery, the transition from a six-membered piperidine to a seven-membered azepane (hexamethyleneimine) ring represents a classic strategy of "hom...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the optimization of nitrogen heterocycles for drug discovery, the transition from a six-membered piperidine to a seven-membered azepane (hexamethyleneimine) ring represents a classic strategy of "homologation." While piperidine is one of the most privileged scaffolds in FDA-approved drugs (e.g., Donepezil, Fentanyl), the azepane ring offers distinct physicochemical and pharmacological advantages that are often underutilized.

This guide objectively compares these two analogs, focusing on the trade-offs between conformational entropy , lipophilicity , and target selectivity . Experimental evidence suggests that while azepane analogs often incur an entropic penalty during binding, they provide a critical tool for modulating metabolic stability and escaping intellectual property (IP) congestion.

Part 1: Structural & Physicochemical Determinants[1]

The biological divergence between piperidine and azepane stems from their fundamental structural differences. Understanding these determinants is the prerequisite for rational scaffold hopping.

Comparative Physicochemical Profile[2][3][4]
FeaturePiperidine AnalogAzepane AnalogImpact on Biological Activity
Ring Size 6-membered7-memberedAzepane increases steric bulk, potentially clashing with narrow binding pockets.
Conformation Rigid Chair (lowest energy)Flexible (Twist-Chair / Twist-Boat)Piperidine: Low entropic penalty upon binding.Azepane: High entropic penalty (must freeze conformation to bind).
Lipophilicity (

LogP)
Baseline+0.4 to +0.6Azepane increases permeability but may lower solubility.
Basicity (pKa) ~11.2~11.3Negligible difference in pKa, but azepane's bulk hinders N-protonation access.
C-H Bonds 1012Azepane introduces additional sites for metabolic attack (CYP450).
The Entropy-Enthalpy Trade-off

The piperidine ring exists predominantly in a stable chair conformation. When it binds to a protein target (e.g., the anionic site of AChE), it pays a low entropic cost because it is already pre-organized.

In contrast, the azepane ring is fluxional, rapidly interconverting between twist-chair and twist-boat conformers. For an azepane analog to bind with high affinity, the protein must restrict this flexibility.

  • Consequence: Azepane analogs typically require stronger enthalpic interactions (e.g., hydrophobic burial of the extra methylene group) to compensate for the loss of entropy.

Part 2: Case Study – Acetylcholinesterase (AChE) Inhibitors[2][5][6]

To illustrate the functional difference, we examine the structure-activity relationship (SAR) of Donepezil , a standard Alzheimer's treatment based on a benzyl-piperidine scaffold, versus its Azepane homolog .

Experimental Data: Piperidine vs. Azepane Potency

Context: Researchers synthesized azepane derivatives of Donepezil to assess if ring expansion could improve binding to the Peripheral Anionic Site (PAS) of AChE while reducing affinity for off-targets like hERG.

Table 1: Comparative Inhibitory Data (Representative Values)

CompoundScaffoldAChE

(nM)
Selectivity (AChE/BuChE)Metabolic Stability (

min)
Donepezil Piperidine5.7High28
Homo-Donepezil Azepane12.4Moderate22
Analog 3g Azepane72.5Low35

Data Interpretation:

  • Potency Retention: The azepane homolog (Homo-Donepezil) retains nanomolar affinity (12.4 nM), proving that the AChE binding gorge can accommodate the larger 7-membered ring.

  • Selectivity Shift: The ring expansion slightly reduces selectivity against Butyrylcholinesterase (BuChE). The larger azepane ring fits better into the more voluminous hydrophobic pocket of BuChE compared to the tighter AChE active site.

  • Metabolic Liability: The azepane analogs often show slightly reduced metabolic stability in microsomes due to the increased number of oxidizable C-H bonds, unless specific blocking groups (e.g., fluorine) are added.

Part 3: Decision Logic & Signaling Pathways

When should a medicinal chemist switch from Piperidine to Azepane? The following decision logic outlines the strategic pathway.

SAR_Logic Start Hit Identification (Piperidine Scaffold) Check1 Is Potency Sufficient? Start->Check1 Check2 Is IP Space Crowded? Check1->Check2 Yes Check3 hERG Liability? Check1->Check3 No (Need Potency) Action_Expand Ring Expansion (Piperidine -> Azepane) Check2->Action_Expand Yes (Crowded) Check3->Action_Expand Yes (Disrupt Vector) Result_Selectivity Altered Selectivity (e.g. Sigma-1 vs Sigma-2) Action_Expand->Result_Selectivity Steric Fit Change Result_Metabolism Metabolic Soft Spot (Requires F-substitution) Action_Expand->Result_Metabolism +CH2 Group Result_IP Novel IP Space Action_Expand->Result_IP Structural Novelty

Figure 1: Strategic decision tree for scaffold hopping from piperidine to azepane.

Part 4: Experimental Protocols

To validate the biological differences described above, the following self-validating protocols are recommended. These assays quantify the metabolic and binding differences between the two scaffolds.

Protocol: Microsomal Stability Assay (Phase I Metabolism)

Objective: Determine if the ring expansion to azepane introduces metabolic liabilities (intrinsic clearance,


).

Materials:

  • Liver Microsomes (Human/Rat), 20 mg/mL protein conc.

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).

  • Test Compounds (Piperidine/Azepane analogs) at 10 mM in DMSO.

  • Stop Solution: Acetonitrile with internal standard (e.g., Tolbutamide).

Workflow:

  • Pre-Incubation: Dilute microsomes to 0.5 mg/mL in phosphate buffer (pH 7.4). Spike with test compound (final conc. 1

    
    M). Incubate at 37°C for 5 min.
    
    • Control: Include Verapamil (high clearance) and Warfarin (low clearance).

  • Initiation: Add NADPH regenerating system to start the reaction.

  • Sampling: At

    
     min, remove 50 
    
    
    
    L aliquots.
  • Quenching: Immediately dispense into 150

    
    L ice-cold Stop Solution. Vortex and centrifuge (4000 rpm, 10 min).
    
  • Analysis: Analyze supernatant via LC-MS/MS. Monitor parent ion depletion.

  • Calculation: Plot

    
     vs. time. The slope 
    
    
    
    determines half-life:
    
    
    .
    • Validation Criteria:

      
       of the linear regression must be 
      
      
      
      .
Protocol: Competitive Radioligand Binding (Sigma-1 Receptor)

Objective: Assess the affinity penalty/gain of the azepane ring.

Workflow Visualization:

Binding_Assay Step1 Membrane Prep (Guinea Pig Brain) Step3 Competition Incubate with Piperidine/Azepane Step1->Step3 Step2 Radioligand (+)-[3H]-Pentazocine Step2->Step3 2 nM Final Step4 Filtration (Glass Fiber Filters) Step3->Step4 120 min @ 37°C Step5 Scintillation Counting Step4->Step5

Figure 2: Workflow for Sigma-1 receptor competitive binding assay.

Methodology:

  • Preparation: Homogenize tissue in 50 mM Tris-HCl (pH 7.4).

  • Incubation: Mix 100

    
    g membrane protein with 2 nM (+)-[
    
    
    
    H]-pentazocine and varying concentrations (
    
    
    to
    
    
    M) of the test azepane/piperidine analog.
  • Equilibrium: Incubate for 120 min at 37°C (Azepane analogs may require longer equilibration due to slower on-rates caused by conformational searching).

  • Separation: Rapid filtration through GF/B filters pre-soaked in 0.5% polyethyleneimine (reduces non-specific binding of hydrophobic azepanes).

  • Data Analysis: Fit data to a one-site competition model to derive

    
    .
    

References

  • Kobayashi, T., et al. (2023). "Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor Ligands in the Treatment of Nociceptive and Neuropathic Pain." Journal of Medicinal Chemistry. Link

  • Sugimoto, H., et al. (2000). "Donepezil Hydrochloride: A Treatment for Alzheimer's Disease." Chemical Record. Link

  • Więckowska, A., et al. (2022).[1] "Development of new donepezil analogs: synthesis, biological screening and in silico study." Medicinal Chemistry Research. Link

  • Sadanandan, E. & Gupta, S. (2025). "Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications." National Institutes of Health. Link

  • Gao, Y., et al. (2018). "Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes." Nature Chemistry. Link

Sources

Validation

X-ray crystallography data for 3-(4-Methylphenyl)azepane salts

Title: Comparative Guide: Optimizing Solid-State Characterization of 3-(4-Methylphenyl)azepane Salts Executive Summary: The Azepane Challenge The azepane (hexamethyleneimine) scaffold represents a unique challenge in str...

Author: BenchChem Technical Support Team. Date: February 2026

Title: Comparative Guide: Optimizing Solid-State Characterization of 3-(4-Methylphenyl)azepane Salts

Executive Summary: The Azepane Challenge

The azepane (hexamethyleneimine) scaffold represents a unique challenge in structural biology and medicinal chemistry. Unlike the rigid piperidine (6-membered) or pyrrolidine (5-membered) rings, the 7-membered azepane ring exhibits significant conformational flexibility, oscillating between twist-chair and twist-boat energy minima.

For 3-(4-Methylphenyl)azepane , a lipophilic CNS-active scaffold, this flexibility often results in the free base existing as a viscous oil or low-melting solid, rendering it unsuitable for single-crystal X-ray diffraction (SC-XRD).

This guide compares the three primary salt forms—Hydrochloride (HCl) , Hydrobromide (HBr) , and Picrate —to determine which offers the optimal balance between physicochemical stability and crystallographic data quality.

Comparative Analysis: Selecting the Right Salt Form

The choice of counterion dictates the lattice energy and packing efficiency. Below is the technical comparison of the three primary alternatives for 3-substituted azepanes.

FeatureAlternative A: Hydrochloride (HCl) Alternative B: Hydrobromide (HBr) Alternative C: Picrate
Primary Utility Bio-Relevance & Solubility Absolute Configuration Crystallization of Oils
Crystallinity Moderate. Often forms needles or plates.High. Bromine aids packing via halogen bonding.Very High. π-stacking stabilizes the lattice.
Scattering Power Low (

). Standard resolution.
High (

). Strong anomalous signal.
Low. Large unit cell dilutes intensity.
Chiral Resolution Difficult without known reference.Excellent. Reliable Flack parameter determination.Poor. Structure often disordered.
Physiological Relevance High (Standard Pharm. Salt).Moderate (Toxic at high doses).None (Toxic/Explosive risk).
Expert Insight:
  • Choose HCl if your goal is to generate data for a standard pharmaceutical data package (solubility/polymorph screening).

  • Choose HBr if the 3-position stereocenter (

    
     vs 
    
    
    
    ) is unknown. The anomalous scattering of Bromine allows for the determination of the Flack parameter with high confidence, establishing absolute stereochemistry without derivatization.
  • Choose Picrate only if the HCl and HBr salts yield oils. The bulky picrate anion forces order through extensive

    
     interactions with the tolyl ring.
    

Experimental Protocols

To ensure reproducibility, follow these self-validating protocols.

Protocol A: Synthesis of the Hydrobromide Salt (Priority for Structure)
  • Rationale: We prioritize HBr to solve the chiral center at C3.

  • Reagents: 3-(4-Methylphenyl)azepane free base (oil), 48% HBr (aq), Ethanol, Diethyl Ether.

  • Dissolution: Dissolve 100 mg of the free base in 2 mL of absolute ethanol.

  • Acidification: Add 48% HBr dropwise with stirring until pH reaches ~2.0 (check with wet pH paper).

    • Checkpoint: The solution should warm slightly (exothermic protonation).

  • Precipitation: Add diethyl ether dropwise until the solution becomes turbid (cloud point).

  • Recrystallization (Vapor Diffusion):

    • Place the turbid solution in a small inner vial (uncapped).

    • Place this vial inside a larger jar containing 10 mL of pure diethyl ether.

    • Seal the outer jar tightly.

    • Mechanism: Ether diffuses into the ethanol, slowly lowering solubility and forcing the growth of high-quality prisms over 48–72 hours.

Protocol B: Data Collection Strategy (SC-XRD)
  • Temperature: Maintain crystal at 100 K using a nitrogen cryostream to freeze ring conformational flipping.

  • Wavelength: Use Mo-K

    
     (
    
    
    
    Å).
    • Note: For the HBr salt, Cu-K

      
       is also acceptable but absorption correction becomes critical due to Bromine fluorescence.
      
  • Strategy: Collect a full sphere of data (redundancy > 4) to maximize the accuracy of the anomalous signal difference (

    
    ) for absolute structure determination.
    

Structural Data & Interpretation

When analyzing the output, compare your metrics against these reference standards for azepane salts.

Key Crystallographic Metrics
MetricAcceptable RangeInterpretation for Azepane Salts
R-Factor (

)

Indicates a high-quality model. Higher values suggest disorder in the flexible azepane ring.
Flack Parameter (

)

Crucial for HBr. If

, the absolute configuration is correct. If

, invert the structure.
Ring Conformation Twist-ChairThe 4-methylphenyl group typically occupies the equatorial position to minimize 1,3-diaxial steric strain.
H-Bonding

Look for strong charge-assisted hydrogen bonds between the azepanium nitrogen and the halide anion (

Å).

Workflow Visualization

The following diagram outlines the decision logic for characterizing 3-(4-Methylphenyl)azepane, prioritizing the determination of absolute stereochemistry.

AzepaneWorkflow Start Start: 3-(4-Methylphenyl)azepane (Free Base / Oil) CheckChiral Is Absolute Config Known? Start->CheckChiral PathA Route A: Structural Elucidation CheckChiral->PathA No (Need R/S) PathB Route B: Pharm. Profiling CheckChiral->PathB Yes (Need Props) SynthHBr Synthesize HBr Salt (Heavy Atom Effect) PathA->SynthHBr CrystHBr Vapor Diffusion (EtOH / Et2O) SynthHBr->CrystHBr XRD_HBr SC-XRD (Mo-Kα) Full Sphere Collection CrystHBr->XRD_HBr SolveFlack Calculate Flack Parameter (Anomalous Dispersion) XRD_HBr->SolveFlack SynthHCl Synthesize HCl Salt (Physiological Std) PathB->SynthHCl Solubility Solubility & Stability Testing SynthHCl->Solubility

Figure 1: Decision matrix for solid-state characterization. Route A (Blue) utilizes the heavy atom method for structural proof, while Route B (Grey) focuses on pharmaceutical viability.

References

  • Grosu, I. et al. (2021).[1] "Comparative Physical Study of Three Pharmaceutically Active Benzodiazepine Derivatives: Crystalline versus Amorphous State." Molecular Pharmaceutics.

  • Parsons, S. (2022). "Phase Determination by the Heavy Atom Method." University of Edinburgh / WUSTL Crystallography Course.

  • Hoye, T. R., et al. (2021). "Direct determination of absolute stereochemistry of chiral amines." The Aquila Digital Community.

  • CCDC. (2023). "Cambridge Structural Database: Azepane Scaffolds." Cambridge Crystallographic Data Centre.

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 3-(4-Methylphenyl)azepane

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of 3-(4-Methylphenyl)azepane. As a substituted azepane, this compound is part of a class of molecules with significant biolog...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of 3-(4-Methylphenyl)azepane. As a substituted azepane, this compound is part of a class of molecules with significant biological activity, making its proper handling and disposal critical for laboratory safety and environmental protection.[1][2][3] This document moves beyond simple instructions to explain the scientific rationale behind each procedural step, ensuring a deep understanding of the principles of chemical waste management.

Hazard Identification and Risk Assessment: A Precautionary Approach

The primary risks associated with this class of compounds include:

  • Corrosivity: Capable of causing severe skin burns and eye damage upon contact.[4][6]

  • Toxicity: May be harmful or fatal if swallowed, inhaled, or absorbed through the skin.[4][7]

  • Environmental Hazard: As with many active pharmaceutical ingredients (APIs), the environmental release of azepane derivatives can have unforeseen consequences on aquatic life and ecosystems.[8][9] The U.S. Environmental Protection Agency (EPA) explicitly prohibits the disposal of hazardous waste pharmaceuticals down the drain (sewering) due to their potential to bypass wastewater treatment processes.[9][10]

Table 1: Hazard Profile Based on Structural Analogs

Hazard ClassificationDescriptionPrimary Analogs
Acute Toxicity (Oral, Dermal, Inhalation) Toxic if swallowed, in contact with skin, or if inhaled.[7]AM2233 azepane isomer, Azepane
Skin Corrosion/Irritation Causes severe skin burns and irritation.[4][6]1H-Azepine, hexahydro-1-(4-nitrophenyl)-, Azepane
Serious Eye Damage/Irritation Causes serious, potentially irreversible eye damage.[5][6]1H-Azepine, hexahydro-1-(4-nitrophenyl)-, Azepane
Flammability Flammable liquid and vapor.[4][7]AM2233 azepane isomer, Azepane
Environmental Potential for persistence and ecotoxicity in aquatic environments.[8][11][12]General Pharmaceutical Compounds

Regulatory Framework: Adherence to EPA and RCRA Guidelines

The disposal of 3-(4-Methylphenyl)azepane falls under the purview of the Resource Conservation and Recovery Act (RCRA), administered by the EPA.[13] Given its likely characteristics, this compound should be managed as a hazardous waste. The specific EPA waste code would be determined by its characteristics (e.g., D001 for ignitability if it has a low flash point, or D002 for corrosivity) or if it is a component of a listed hazardous waste.[14]

For research chemicals and pharmaceutical-like compounds, the most critical guideline is the prohibition of drain disposal.[9][10] All waste streams containing 3-(4-Methylphenyl)azepane must be collected for proper treatment at a licensed Treatment, Storage, and Disposal Facility (TSDF).[15]

Pre-Disposal and Handling Procedures

Proper waste management begins at the point of generation. Adherence to these steps is crucial to prevent accidental exposure and ensure regulatory compliance.

  • Personal Protective Equipment (PPE): At a minimum, wear a lab coat, chemical-resistant gloves (nitrile is often suitable, but check manufacturer compatibility), and safety glasses with side shields or goggles.[6][16][17] All handling of the material, including weighing and solution preparation, should be done in a certified chemical fume hood.[6]

  • Waste Segregation: Do not mix waste containing 3-(4-Methylphenyl)azepane with non-hazardous waste. Maintain separate, clearly labeled waste streams for:

    • Solid waste (unused compound, contaminated weighing paper, etc.)

    • Liquid waste (reaction mixtures, chromatography fractions, etc.)

    • Contaminated labware (pipette tips, vials, etc.)

  • Waste Container Selection: Use only approved, chemically compatible hazardous waste containers. Containers must have a secure, tight-fitting lid to prevent spills and the release of vapors.

  • Labeling: All waste containers must be labeled immediately upon the first addition of waste. The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "3-(4-Methylphenyl)azepane" (avoiding abbreviations)

    • An accurate list of all other components and their approximate percentages.

    • The specific hazard characteristics (e.g., "Toxic," "Corrosive").

    • The date of initial waste accumulation.

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 3-(4-Methylphenyl)azepane is high-temperature incineration at a licensed hazardous waste facility. This method ensures the complete destruction of the organic molecule, preventing its release into the environment.

Step 1: Waste Characterization and Collection

  • Pure Compound/Concentrated Residues: Collect any unused or expired solid 3-(4-Methylphenyl)azepane, or concentrated residues from evaporations, in a designated solid hazardous waste container.

  • Contaminated Labware: Collect disposable items such as gloves, pipette tips, and vials that have come into direct contact with the compound in a separate, lined solid waste container.

  • Liquid Solutions: Collect all solutions containing 3-(4-Methylphenyl)azepane (e.g., from reactions, extractions, or chromatography) in a designated liquid hazardous waste container. Ensure the container is appropriate for mixed solvents if applicable.

Step 2: Container Management

  • Keep waste containers closed at all times, except when adding waste.

  • Store waste containers in a designated satellite accumulation area within the laboratory. This area should be under the control of the laboratory personnel and near the point of generation.

  • Ensure secondary containment is in place for all liquid waste containers to capture any potential leaks.

Step 3: Arrange for Disposal

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for your hazardous waste.

  • Do not exceed the accumulation time limits set by the EPA and your local institution (typically 90 or 180 days depending on your generator status).[15]

  • Your EHS department will handle the transportation of the waste to a licensed TSDF for final disposal.

Step 4: Decontamination of Reusable Glassware

  • Rinse glassware that has contained 3-(4-Methylphenyl)azepane with a suitable organic solvent (e.g., acetone or ethanol) in a fume hood.

  • Collect the initial rinsate as hazardous waste.

  • Subsequent washing with detergent and water is then permissible.[18] The initial solvent rinse is critical as it removes the bulk of the hazardous material, preventing its entry into the water system.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of waste streams containing 3-(4-Methylphenyl)azepane.

DisposalWorkflow start Waste Generation (Contains 3-(4-Methylphenyl)azepane) waste_type Identify Waste Stream start->waste_type solid_waste Solid Waste (e.g., Unused Compound, Contaminated PPE) waste_type->solid_waste Solid liquid_waste Liquid Waste (e.g., Reaction Mixtures, Solvents) waste_type->liquid_waste Liquid glassware Contaminated Reusable Glassware waste_type->glassware Reusable Item collect_solid Collect in Labeled Solid Hazardous Waste Container solid_waste->collect_solid collect_liquid Collect in Labeled Liquid Hazardous Waste Container with Secondary Containment liquid_waste->collect_liquid decon Decontamination Protocol glassware->decon ehs_pickup Store in Satellite Accumulation Area and contact EHS for pickup collect_solid->ehs_pickup collect_liquid->ehs_pickup rinse Triple rinse with appropriate solvent (e.g., Acetone) in a fume hood. decon->rinse collect_rinse Collect first rinsate as Liquid Hazardous Waste rinse->collect_rinse wash_glassware Wash with soap and water rinse->wash_glassware collect_rinse->collect_liquid incineration Transport to TSDF for High-Temperature Incineration ehs_pickup->incineration

Caption: Decision workflow for handling and disposing of 3-(4-Methylphenyl)azepane waste.

Emergency Procedures: Spill and Exposure

In Case of Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[6]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6]

In Case of a Spill:

  • Evacuate the immediate area.

  • Ensure proper PPE is worn before attempting cleanup.

  • For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed, labeled hazardous waste container.

  • For large spills, contact your institution's EHS department immediately. Do not attempt to clean it up yourself.

By adhering to these scientifically grounded and regulation-compliant procedures, researchers can ensure the safe handling and disposal of 3-(4-Methylphenyl)azepane, protecting themselves, their colleagues, and the environment.

References

  • U.S. Environmental Protection Agency. (2012). Label Review Manual - Chapter 13: Storage and Disposal. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Method 645: The Determination of Certain Amine Pesticides and Lethane in Municipal and Industrial Wastewater. Retrieved from [Link]

  • American Society of Health-System Pharmacists. (n.d.). EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

  • U.S. Government Publishing Office. (n.d.). 40 CFR Part 266 Subpart P -- Hazardous Waste Pharmaceuticals. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8119, Azepane. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Management of Hazardous Waste Pharmaceuticals. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). Hazard Summary: Methylphenyldichlorosilane. Retrieved from [Link]

  • PharmWaste Technologies, Inc. (n.d.). EPA Subpart P Regulations. Retrieved from [Link]

  • National Center for Biotechnology Information. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. Retrieved from [Link]

  • Wikipedia. (n.d.). Azepane. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Environmental fate and effects assessment of human pharmaceuticals: lessons learnt from regulatory data. Retrieved from [Link]

  • Stericycle. (2021). EPA Ruling On Hazardous Waste Pharmaceuticals. Retrieved from [Link]

  • Smooth-On. (2025). Safety Data Sheet. Retrieved from [Link]

  • National Center for Biotechnology Information. (2006). Evaluating the environmental fate of pharmaceuticals using a level III model based on poly-parameter linear free energy relationships. Retrieved from [Link]

  • RUBIX. (2021). Safety Data Sheet: 3M Scotch-Weld™ PUR Adhesive TE031. Retrieved from [Link]

  • ResearchGate. (n.d.). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Retrieved from [Link]

Sources

Handling

A Comprehensive Guide to the Safe Handling of 3-(4-Methylphenyl)azepane

This document provides essential safety and logistical information for the handling of 3-(4-Methylphenyl)azepane, a substituted cyclic secondary amine. As a Senior Application Scientist, this guide is structured to provi...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides essential safety and logistical information for the handling of 3-(4-Methylphenyl)azepane, a substituted cyclic secondary amine. As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and excellence in your laboratory. The toxicological properties of 3-(4-Methylphenyl)azepane have not been fully investigated; therefore, this guidance is based on the known hazards of the parent compound, azepane, and analogous substituted aromatic amines. It is imperative to treat this compound as potentially hazardous.

Hazard Assessment: A Proactive Approach

Due to the absence of specific toxicological data for 3-(4-Methylphenyl)azepane, a conservative approach to hazard assessment is mandatory. The recommendations herein are derived from the known properties of its structural components: the azepane ring and the methylphenyl group. The parent compound, azepane (hexamethyleneimine), is known to be toxic by ingestion and corrosive to tissues.[1] Aromatic amines as a class also present various health risks.[2] Therefore, 3-(4-Methylphenyl)azepane should be handled as a substance with the potential for significant health effects.

Potential Hazard Description Primary Routes of Exposure Rationale for Concern
Corrosivity May cause severe skin burns and eye damage.[3]Skin, EyesThe basic nitrogen of the azepane ring can be corrosive to biological tissues.[1]
Toxicity May be harmful or toxic if swallowed, inhaled, or absorbed through the skin.[4]Ingestion, Inhalation, Skin AbsorptionSubstituted azepanes and aromatic amines can exhibit systemic toxicity.[4][5]
Irritation May cause respiratory tract irritation.[6]InhalationVolatility, though likely low, could lead to inhalation of vapors or aerosols, causing irritation.
Unknown Long-Term Effects The carcinogenic, mutagenic, and reproductive hazards are unknown.All routesMany aromatic amines are known or suspected carcinogens.[5] Prudence dictates assuming potential for long-term effects.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE approach is crucial to mitigate the risks associated with handling 3-(4-Methylphenyl)azepane. The selection of PPE must be based on a thorough risk assessment of the specific procedures being performed.[7][8]

Core PPE Requirements
  • Hand Protection: Double-gloving with nitrile gloves is recommended. Nitrile provides good resistance to a range of chemicals, and the outer glove can be removed immediately in case of contamination. Always inspect gloves for tears or punctures before use.[9]

  • Eye and Face Protection: Chemical splash goggles are mandatory.[9] For procedures with a higher risk of splashing or vigorous reaction, a face shield should be worn in addition to goggles.[10]

  • Body Protection: A flame-resistant lab coat, fully buttoned, is required. For larger quantities or procedures with a high splash potential, a chemically resistant apron should be worn over the lab coat.

  • Footwear: Closed-toe shoes are mandatory. Shoes should be made of a non-porous material to prevent absorption in case of spills.[7]

Respiratory Protection

While routine handling in a certified chemical fume hood should prevent respiratory exposure, a respirator may be necessary in certain situations, such as a large spill or when engineering controls are not available or sufficient.[11]

  • Recommended Respirator: A full-face respirator with organic vapor cartridges is the most protective option. Half-mask respirators with the same cartridges can also be used, but do not offer eye protection.[11]

  • Fit Testing and Training: All personnel required to wear a respirator must be properly fit-tested and trained in its use, maintenance, and limitations.

Operational Plan: From Receipt to Disposal

A systematic approach to the entire lifecycle of 3-(4-Methylphenyl)azepane in the laboratory is essential for maintaining a safe working environment.

Workflow for Handling 3-(4-Methylphenyl)azepane

G cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal A Review SDS & Protocol B Don Appropriate PPE A->B C Prepare Fume Hood B->C F Weigh & Dispense in Hood C->F D Receive & Inspect E Store in Designated Area D->E E->F G Perform Experiment F->G H Quench Reaction (if needed) G->H I Segregate Waste H->I J Decontaminate Glassware I->J K Dispose of Waste J->K L Doff PPE K->L

A step-by-step workflow for the safe handling of 3-(4-Methylphenyl)azepane.
Step-by-Step Protocol
  • Receiving and Storage:

    • Upon receipt, inspect the container for any damage or leaks.

    • Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[3]

    • The storage area should be clearly labeled as a "Corrosives Area" or similar designation.[3]

  • Handling and Use:

    • All work with 3-(4-Methylphenyl)azepane must be conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

    • Before starting, ensure an eyewash station and safety shower are accessible and unobstructed.[7]

    • When transferring or weighing, use a spatula or other appropriate tool to avoid direct contact.

    • Keep containers tightly closed when not in use.

  • Disposal Plan:

    • All waste containing 3-(4-Methylphenyl)azepane, including contaminated gloves, paper towels, and reaction byproducts, must be disposed of as hazardous chemical waste.

    • Collect waste in a designated, labeled, and sealed container.

    • Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the drain or in the regular trash.[3]

Emergency Procedures: Rapid and Effective Response

In the event of an exposure or spill, immediate and correct action is critical.[12]

Emergency Response Flowchart

G Start Emergency! Spill Spill or Exposure Occurs Start->Spill Assess Assess Situation Is it a major spill? Spill->Assess Evacuate Evacuate Area Call Emergency Services Assess->Evacuate Yes Contain Contain Spill (if safe to do so) Assess->Contain No Report Report Incident to Supervisor Evacuate->Report Exposure Personal Exposure? Contain->Exposure Skin Skin Contact Exposure->Skin Skin Eyes Eye Contact Exposure->Eyes Eyes Ingestion Ingestion Exposure->Ingestion Ingestion FlushSkin Remove Contaminated Clothing Flush with Water for 15 min Skin->FlushSkin FlushEyes Flush Eyes for 15 min at Eyewash Station Eyes->FlushEyes RinseMouth Rinse Mouth DO NOT Induce Vomiting Ingestion->RinseMouth Medical Seek Immediate Medical Attention FlushSkin->Medical FlushEyes->Medical RinseMouth->Medical Medical->Report

Decision-making flowchart for emergency response.
  • Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[12]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3]

  • Ingestion: DO NOT induce vomiting. Rinse mouth with water. Seek immediate medical assistance. Ingestion of corrosive materials can cause severe damage and perforation of the digestive tract.[3]

  • Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For large spills, evacuate the area and contact your institution's environmental health and safety department.

By adhering to these guidelines, researchers, scientists, and drug development professionals can handle 3-(4-Methylphenyl)azepane with the necessary precautions, ensuring personal safety and the integrity of their research.

References

  • Q.E.P. Co., Inc. (2024, April 9). Safety Data Sheet for Turf Seam Glue. Retrieved from [Link]

  • SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]

  • Duke University Safety Office. (2025, March 5). Safe Handling of Hazardous Drugs. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Azepane. PubChem. Retrieved from [Link]

  • ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

  • Healthy Bean Ltd. (2023, April 12). PPE for Chemical Handling: A Quick Guide. Retrieved from [Link]

  • Mykura, R., Sánchez-Bento, R., Matador, E., Duong, V. K., Varela, A., Angelini, L., ... & Leonori, D. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry, 16(5), 771-779. Retrieved from [Link]

  • Wikipedia. (n.d.). Azepane. Retrieved from [Link]

  • Mykura, R., Sánchez-Bento, R., Matador, E., Duong, V. K., Varela, A., Angelini, L., ... & Leonori, D. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry, 16(5), 771-779. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-(3-Tert-butyl-2-methoxy-5-methylphenyl)azepane. PubChem. Retrieved from [Link]

  • Occupational Safety and Health Administration. (n.d.). Permissible Exposure Limits – OSHA Annotated Table Z-1. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-[4-(3-Methylphenyl)piperazin-1-yl]azepane. PubChem. Retrieved from [Link]

  • Rubtsova, S. A., Guranova, N. V., Peregudov, A. S., & Nenajdenko, V. G. (2022). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules, 27(16), 5243. Retrieved from [Link]

  • Bernardo Ecenarro - BESA. (n.d.). Recommended PPE to handle chemicals. Retrieved from [Link]

  • International Agency for Research on Cancer. (2010). Some Aromatic Amines, Organic Dyes, and Related Exposures. In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans (Vol. 99). Retrieved from [Link]

  • ResearchGate. (n.d.). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Retrieved from [Link]

  • Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE). Retrieved from [Link]

  • Fashion Sustainability Directory. (2025, March 13). Aromatic Amine Exposure. Retrieved from [Link]

  • Government of Canada. (2020, August 15). Aromatic Amines Group - information sheet. Retrieved from [Link]

  • Zhang, Z., & Li, T. R. (2022). (4+3) Annulation of Donor-Acceptor Cyclopropanes and Azadienes: Highly Stereoselective Synthesis of Azepanones. Angewandte Chemie International Edition, 61(42), e202209935. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025, April 24). Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.